Acrivastine-d8

Core Science & Biosynthesis

Acrivastine-d8: Structural Dynamics and Bioanalytical Applications in Pharmacokinetic Profiling

A Technical Whitepaper on Stable Isotope-Labeled Internal Standards

Executive Summary

In the realm of modern pharmacokinetic (PK) profiling and therapeutic drug monitoring, the precision of bioanalytical quantification is paramount. Acrivastine is a well-established second-generation antihistamine used to manage allergic rhinitis and chronic idiopathic urticaria. However, quantifying it accurately in complex biological matrices (e.g., human plasma, urine) presents significant analytical challenges due to matrix-induced ion suppression.

This technical guide explores Acrivastine-d8 , the stable isotope-labeled (SIL) analog of acrivastine. By acting as an ideal internal standard (IS), Acrivastine-d8 neutralizes analytical variances in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflows. This whitepaper details the structural properties, pharmacodynamic context, and a self-validating methodology for its application.

Pharmacodynamics of the Parent Compound: Acrivastine

To understand the analytical target, we must first examine its biological mechanism. Acrivastine is a structural analog of triprolidine and functions as a highly selective, 1 of the histamine H1 receptor[1].

Unlike first-generation antihistamines, acrivastine features a highly polar acrylic acid side chain. This structural modification restricts its ability to cross the blood-brain barrier, thereby minimizing central nervous system (CNS) penetration and the associated sedative side effects[2]. Following oral administration, the drug is rapidly absorbed from the gastrointestinal tract, reaching peak plasma concentrations within 1.14 to 1.5 hours, and is primarily eliminated unchanged by the kidneys[3].

Mechanism of Acrivastine: Competitive inhibition of histamine at the H1 receptor.

Chemical Structure and Isotopic Properties of Acrivastine-d8

Acrivastine-d8 is synthesized by incorporating eight deuterium atoms into the parent structure. The IUPAC designation for this labeled compound is4[4].

The Causality of Labeling Position: The pyrrolidine ring is strategically chosen for deuteration. Carbon-bound protons on the pyrrolidine ring are highly stable and non-exchangeable in aqueous biological matrices. If deuterium were placed on the carboxylic acid group or near acidic alpha-protons, rapid hydrogen-deuterium exchange (HDX) with the solvent would occur, compromising the mass integrity of the standard during sample preparation.

Quantitative Data Summary

Property	Acrivastine (Parent)	Acrivastine-d8 (Isotope Labeled)
Molecular Formula	C₂₂H₂₄N₂O₂	C₂₂H₁₆D₈N₂O₂
Molecular Weight	348.44 g/mol	5[5]
CAS Number	87848-99-5	N/A (Unassigned)
Isotopic Purity	N/A	≥ 98% Deuterium
Primary Application	Active Pharmaceutical Ingredient	Internal Standard (LC-MS/MS)

The Causality of Isotopic Labeling in Mass Spectrometry

In quantitative bioanalysis, matrix effects—such as ion suppression or enhancement caused by endogenous plasma lipids and proteins—can severely skew results. Acrivastine-d8 is utilized because its physicochemical properties (pKa, lipophilicity, and molecular volume) are virtually identical to the parent drug[4].

Consequently, acrivastine and acrivastine-d8 co-elute perfectly from the reversed-phase chromatographic column and enter the electrospray ionization (ESI) source simultaneously. Any matrix-induced ionization suppression affects both molecules equally. Because the mass spectrometer measures the ratio of the analyte signal to the internal standard signal, this ratio remains constant and accurate regardless of matrix fluctuations.

Step-by-Step Bioanalytical Methodology (LC-MS/MS)

To accurately quantify acrivastine in human plasma, the following self-validating protocol utilizes Acrivastine-d8 as the internal standard.

Bioanalytical workflow utilizing Acrivastine-d8 as an internal standard for LC-MS/MS.

Experimental Protocol

Step 1: Preparation of Working Solutions

• Action: Dissolve Acrivastine-d8 in 100% methanol to create a 1 mg/mL stock solution. Dilute further with 50% methanol in water to a 50 ng/mL working internal standard (IS) solution.

• Causality: Methanol ensures complete solubilization of the lipophilic tolyl and pyrrolidine moieties while preventing bacterial degradation during storage.

Step 2: Sample Spiking and Protein Precipitation (PPT)

• Action: Aliquot 50 µL of human plasma into a microcentrifuge tube. Add 10 µL of the IS working solution. Add 200 µL of ice-cold acetonitrile containing 0.1% formic acid. Vortex vigorously for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

• Causality: Acetonitrile disrupts the hydration layer of plasma proteins (primarily albumin, to which3[3]), causing them to denature and precipitate. Formic acid ensures the carboxylic acid group of acrivastine remains protonated (neutral), enhancing its recovery into the organic supernatant.

Step 3: Chromatographic Separation (UHPLC)

• Action: Transfer the supernatant to an autosampler vial and inject 5 µL onto a C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm). Use a gradient elution of Mobile Phase A (Water + 0.1% formic acid) and Mobile Phase B (Acetonitrile + 0.1% formic acid).

• Causality: The hydrophobic C18 stationary phase interacts strongly with the non-polar regions of acrivastine. The acidic mobile phase keeps the basic pyrrolidine nitrogen protonated, improving peak shape and preventing peak tailing caused by secondary interactions with residual silanols on the column.

Step 4: Multiple Reaction Monitoring (MRM) Detection

• Action: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Monitor the specific precursor-to-product ion transitions for Acrivastine (m/z 349.2 → product ion) and Acrivastine-d8 (m/z 357.2 → product ion).

• Causality: ESI+ readily protonates the basic pyrrolidine nitrogen, ensuring high ionization efficiency. MRM provides extreme specificity, filtering out all matrix noise and isolating only the fragmented ions of the target molecules, allowing for lower limits of quantification (LLOQ).

Conclusion

The integration of Acrivastine-d8 into pharmacokinetic workflows exemplifies the gold standard of bioanalytical quantification. By serving as an ideal stable isotope-labeled internal standard, it effectively neutralizes matrix effects, extraction losses, and analytical variances. This self-validating system ensures high-fidelity data, which is critical for rigorous drug development, bioavailability studies, and therapeutic monitoring.

References

• PubChem - NIH. "Acrivastine | C22H24N2O2 | CID 5284514".1

• Veeprho Pharmaceuticals. "Acrivastine-D8". 4

• MIMS Singapore. "Acrivastine: Uses & Dosage - Singapore". 3

• Patsnap Synapse. "What is the mechanism of Acrivastine?". 2

• Clearsynth. "Acrivastine Stable Isotopes Product List". 5

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• 4. veeprho.com [veeprho.com]
• 5. clearsynth.com [clearsynth.com]

Synthesis and Purification of Acrivastine-d8: A Comprehensive Technical Guide

Executive Summary & Rationale for Isotopic Labeling

Acrivastine is a potent, second-generation H1-receptor antagonist utilized primarily in the management of allergic rhinitis and chronic idiopathic urticaria. In modern pharmacokinetic (PK) and pharmacodynamic (PD) profiling, the quantification of Acrivastine in complex biological matrices requires highly precise analytical techniques, predominantly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

To achieve absolute quantification, a Stable Isotope-Labeled Internal Standard (SIL-IS) is mandatory. Acrivastine-d8 , wherein the pyrrolidine ring is fully deuterated, represents the gold standard for this application. As noted by industry leaders like [1] and [2], incorporating the eight deuterium atoms onto the pyrrolidine ring rather than the tolyl group provides a distinct +8 Da mass shift.

Causality of Design: This specific +8 Da shift is critical. It completely bypasses the natural isotopic envelope (M+1, M+2, M+3) of the unlabeled analyte, ensuring zero crosstalk in Multiple Reaction Monitoring (MRM) transitions. Furthermore, the aliphatic carbon-deuterium bonds on the pyrrolidine ring are metabolically stable against rapid deuterium-hydrogen exchange in aqueous biological environments, preserving the structural integrity of the internal standard during sample extraction and ionization.

Core Quantitative Data

The physicochemical properties of Acrivastine-d8 dictate both its synthetic handling and its chromatographic behavior. The data below summarizes the core parameters required for downstream analytical validation.

Parameter	Value	Analytical Significance
Chemical Name	(E)-3-(6-((E)-3-(pyrrolidin-1-yl-d8)-1-(p-tolyl)prop-1-en-1-yl)pyridin-2-yl)acrylic acid	Defines the required (E,E) stereochemistry.
Molecular Formula	C₂₂H₁₆D₈N₂O₂	Confirms the 8-deuterium substitution.
Molecular Weight	356.49 g/mol	Yields a +8 Da shift vs. unlabeled Acrivastine (348.44 g/mol ).
Isotopic Purity	> 98%	Prevents baseline interference in LC-MS/MS MRM channels.
Target Application	SIL-IS for LC-MS/MS Bioanalysis	Normalizes matrix effects and extraction recovery variance.

Synthetic Workflow & Experimental Protocols

The synthesis of Acrivastine-d8 is a multi-step convergent process. It relies on the classical framework of Acrivastine synthesis, as detailed in patent literature [3] and foundational methodologies from [4], adapted specifically to incorporate the deuterated pyrrolidine moiety.

Synthetic workflow for the preparation of Acrivastine-d8.

Step 1: Synthesis of the Deuterated Phosphonium Precursor

Objective: Prepare triphenyl[2-(1-pyrrolidinyl-d8)ethyl]phosphonium bromide.

• Alkylation: Dissolve pyrrolidine-d8 (1.0 eq) and 1,2-dibromoethane (3.0 eq) in anhydrous acetonitrile. Reflux for 4 hours. Evaporate the solvent and extract with diethyl ether to isolate 1-(2-bromoethyl)pyrrolidine-d8.

• Salt Formation: Combine the intermediate with triphenylphosphine (1.1 eq) in toluene. Reflux for 12 hours. Filter the precipitated phosphonium salt and wash with cold toluene.

• Causality: Acetonitrile is selected for the initial alkylation due to its polar aprotic nature, which accelerates SN​2 substitution. Toluene is utilized in the second step because the highly polar phosphonium salt is insoluble in it; this drives the equilibrium forward via continuous precipitation.

• Validation & QC: 31 P-NMR must show a single peak around +22 ppm, confirming the formation of the phosphonium species and the absence of oxidized triphenylphosphine oxide impurities (+29 ppm).

Step 2: Grignard-Type Lithiation and Condensation

Objective: Synthesize (6-bromopyridin-2-yl)(p-tolyl)methanol.

• Lithiation: Purge a flame-dried flask with Argon. Add 2,6-dibromopyridine (1.0 eq) and anhydrous diethyl ether. Cool strictly to -78°C using a dry ice/acetone bath. Dropwise add n-Butyllithium (1.05 eq, 1.6 M in hexanes). Stir for 1 hour.

• Condensation: Add 4-methylbenzaldehyde (1.1 eq) dissolved in diethyl ether dropwise. Gradually warm to room temperature over 2 hours.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with ethyl acetate, dry over Na₂SO₄, and concentrate.

• Causality: The ultra-low temperature (-78°C) is thermodynamically required to prevent the monolithium salt from undergoing unwanted halogen-metal exchange degradation or benzyne formation. Diethyl ether acts as a coordinating solvent, stabilizing the lithium intermediate.

• Validation & QC: Thin-Layer Chromatography (TLC) (Hexane:EtOAc 8:2) must visualize the disappearance of 2,6-dibromopyridine ( Rf​ ~0.7) and the appearance of the secondary alcohol ( Rf​ ~0.3).

Step 3: Oxidation to the Ketone

Objective: Convert the secondary alcohol to (6-bromopyridin-2-yl)(p-tolyl)methanone.

• Oxidation: Dissolve the crude alcohol in anhydrous dichloromethane (DCM). Add Pyridinium Chlorochromate (PCC) (1.5 eq) portion-wise at 0°C. Stir at room temperature for 4 hours.

• Filtration: Filter the black reaction mixture through a pad of Celite and silica gel to remove chromium salts.

• Causality: PCC is a mild, anhydrous oxidant. Using strong aqueous oxidants (like Jones reagent) could lead to side reactions with the basic pyridine nitrogen. The silica/Celite plug is a critical physical separation step to prevent chromium-induced quenching in the downstream palladium catalysis.

• Validation & QC: IR spectroscopy of the concentrated filtrate must show a strong, sharp carbonyl stretch at ~1680 cm⁻¹, validating the oxidation.

Step 4: Heck Coupling

Objective: Synthesize ethyl (E)-3-(6-(4-methylbenzoyl)pyridin-2-yl)acrylate.

• Coupling: In a pressure tube, combine the ketone (1.0 eq), ethyl acrylate (2.0 eq), Palladium(II) acetate (0.05 eq), triphenylphosphine (0.1 eq), and tributylamine (1.5 eq).

• Reaction: Seal the tube and heat to 130°C for 16 hours.

• Purification: Cool, dilute with DCM, wash with water, and purify via flash chromatography.

• Causality: The Heck reaction selectively couples the aryl bromide with the terminal alkene. Tributylamine is explicitly chosen as a non-nucleophilic base to neutralize the HBr byproduct without hydrolyzing the ethyl acrylate ester, which would inevitably occur if inorganic bases like NaOH were used[3].

• Validation & QC: LC-MS analysis must confirm the product mass (M+H)+ . The isotopic pattern of the starting material (showing a 1:1 M/M+2 ratio due to bromine) must be absent, confirming complete debromination and coupling.

Step 5: Wittig Condensation with Deuterated Precursor

Objective: Form the core Acrivastine-d8 ethyl ester framework.

• Ylide Generation: Suspend the deuterated phosphonium salt from Step 1 (1.2 eq) in anhydrous THF under Argon at 0°C. Add n-BuLi (1.15 eq) dropwise to generate the ylide (solution turns deep red/orange).

• Olefination: Add the ketone from Step 4 (1.0 eq) dissolved in THF. Reflux for 8 hours. Quench with water, extract with ethyl acetate, and concentrate.

• Causality: THF is required here to fully dissolve the ylide and stabilize the lithium bromide byproduct. The reaction yields a mixture of (E) and (Z) isomers at the newly formed alkene bridge.

• Validation & QC: 1 H-NMR will display a complex vinylic region due to the cis/trans mixture, validating the successful olefination.

Step 6: Isomer Separation and Saponification

Objective: Isolate the (E,E)-isomer and hydrolyze to Acrivastine-d8.

• Chromatography: Subject the crude ester to silica gel column chromatography (DCM:MeOH gradient) to isolate the pharmacologically active (E,E)-isomer.

• Hydrolysis: Dissolve the purified (E,E)-ester in ethanol. Add 2M aqueous NaOH (2.0 eq). Stir at room temperature for 4 hours.

• Precipitation: Evaporate ethanol, acidify the aqueous layer to pH 6.5 with 1M HCl to precipitate the zwitterionic product. Filter and dry under vacuum.

• Causality: Saponification is performed strictly at room temperature. Elevated temperatures could induce isomerization of the conjugated diene system, reducing the yield of the desired (E,E)-configuration. The precise pH adjustment to 6.5 exploits the isoelectric point of Acrivastine-d8, maximizing precipitation[5].

• Validation & QC: High-Resolution Mass Spectrometry (HRMS) must show an exact mass of [M+H]+=357.2450 (calculated for C22​H17​D8​N2​O2+​ ). HPLC purity must exceed 98%.

Pharmacological Context: H1 Receptor Signaling

Acrivastine-d8 retains the exact pharmacological profile of its unlabeled counterpart. It functions as a competitive inverse agonist/antagonist at the Histamine H1 receptor. The H1 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11​ pathway.

By binding to the H1 receptor, Acrivastine blocks the endogenous ligand (histamine) from activating Phospholipase C (PLC). This prevents the cleavage of phosphatidylinositol 4,5-bisphosphate ( PIP2​ ) into Inositol triphosphate ( IP3​ ) and Diacylglycerol (DAG), thereby halting the release of intracellular calcium and subsequent inflammatory responses[2].

Mechanism of action: Acrivastine-d8 antagonism of the H1 receptor signaling pathway.

References

• Veeprho Pharmaceuticals. Acrivastine-D8 Product Specifications. Retrieved from [Link]

• Google Patents (CN104447516A). Preparation method of acrivastine.
• Google Patents (US4954350A). Pharmaceutical formulations containing acrivastine.

Sources

• 1. veeprho.com [veeprho.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US4954350A - Pharmaceutical formulations containing acrivastine - Google Patents [patents.google.com]

The Physical and Chemical Stability of Acrivastine-d8: A Technical Guide for Bioanalytical Scientists

Executive Summary

Acrivastine is a potent, second-generation H1-receptor antagonist utilized widely in the management of allergic rhinitis and chronic urticaria. In pharmacokinetic (PK) and bioequivalence studies, Acrivastine-d8 serves as the gold-standard Stable Isotope-Labeled Internal Standard (SIL-IS). By incorporating eight deuterium atoms, Acrivastine-d8 mimics the exact physicochemical behavior of the parent drug during extraction and chromatography, while providing a distinct +8 Da mass shift for precise LC-MS/MS quantification.

This whitepaper provides an in-depth analysis of the physical and chemical stability of Acrivastine-d8. By understanding its degradation pathways, zwitterionic properties, and storage requirements, researchers can design robust, self-validating bioanalytical workflows that eliminate matrix effects and prevent standard degradation.

Physicochemical Profiling and Causality

To develop an effective analytical method, one must first deconstruct the molecule's physical properties. Acrivastine-d8 is a highly lipophilic zwitterion[1]. Its structural framework contains a basic pyrrolidine ring, an acidic carboxyethenyl moiety, and multiple conjugated double bonds, all of which dictate its stability and extraction behavior.

Table 1: Core Physicochemical Properties of Acrivastine-d8

Property	Value	Analytical Impact & Causality
Molecular Weight	356.49 g/mol	The +8 Da mass shift ensures no isotopic cross-talk or interference from endogenous Acrivastine (348.44 g/mol ) during MS/MS transitions.
pKa (Acidic)	3.68	Attributed to the carboxylic acid. Below pH 3.68, the molecule is protonated (neutralized), allowing for targeted manipulation during Solid-Phase Extraction (SPE)[1].
pKa (Basic)	8.63	Attributed to the pyrrolidine nitrogen. Ensures the molecule readily accepts a proton, facilitating strong positive electrospray ionization (ESI+)[1].
LogP	~3.95	High lipophilicity necessitates the use of high-strength organic solvents (e.g., methanol, acetonitrile) for complete chromatographic elution[2].

Chemical Stability and Forced Degradation Pathways

Acrivastine-d8 is susceptible to specific environmental stressors. Understanding these degradation pathways is critical for maintaining the integrity of stock solutions and preventing artifact formation during sample preparation.

• Hydrolytic Cleavage (Acid/Base): The molecule exhibits significant degradation under extreme pH conditions[3]. Acidic or basic reflux drives the hydrolytic cleavage of the acrylate ester linkage, leading to structural breakdown.

• Photolytic Isomerization: Acrivastine contains conjugated double bonds (a propenyl and a propenoic acid moiety). Exposure to UV/Vis radiation triggers rapid E/Z geometric isomerization[4]. Because LC-MS/MS separates isomers chromatographically, photo-degradation will manifest as split peaks or reduced signal intensity.

• Oxidative Stress: The pyridine ring is vulnerable to oxidative breakdown, primarily resulting in N-oxidation when exposed to strong oxidizing agents like hydrogen peroxide[4].

Fig 1. Primary forced degradation pathways of Acrivastine-d8 under stress conditions.

Table 2: Forced Degradation Profile Summary

Stress Condition	Reagent / Environment	Stability Observation	Primary Degradant Mechanism
Hydrolytic (Acid)	1 N HCl, Reflux	Significant Degradation	Cleavage of the acrylate ester linkage[3].
Hydrolytic (Base)	1 N NaOH, Reflux	Significant Degradation	Saponification and structural breakdown[3].
Photolytic	UV/Vis Radiation	Moderate Degradation	E/Z isomerization of the conjugated double bonds[4].
Oxidative	30% H2O2	Moderate Degradation	Oxidative breakdown of the pyridine ring (N-oxidation)[4].
Thermal	60°C (Dry Heat)	Stable	Molecule is generally thermally stable in the absence of moisture[3].

Storage Protocols to Ensure Stability

To mitigate the degradation pathways outlined above, Acrivastine-d8 stock solutions and powders must be stored under strict conditions:

• Temperature: Store neat powder and primary stock solutions at 2-8°C to prevent slow thermal/hydrolytic degradation[2].

• Light Protection: Always use amber glass vials. Shielding the compound from ambient laboratory light is mandatory to prevent E/Z isomerization[4].

• Solvent Selection: Prepare primary stock solutions in aprotic or stable organic solvents (e.g., 100% Methanol or Acetonitrile). Avoid storing working solutions in unbuffered aqueous mixtures for prolonged periods to prevent hydrolysis.

Bioanalytical Application: LC-MS/MS Workflow

Because Acrivastine is a zwitterion, biological sample preparation (e.g., from human plasma) requires precise pH control to ensure high recovery and reproducibility. The following self-validating Solid-Phase Extraction (SPE) protocol utilizes a Mixed-Mode Cation Exchange (MCX) mechanism[1].

The Causality of the SPE Protocol

• Why 2% Formic Acid for Loading? At physiological pH, Acrivastine-d8 exists in a partially ionized state, making extraction unpredictable. By dropping the pH below its acidic pKa (3.68) with formic acid, the carboxylic acid is fully protonated (neutralized). Simultaneously, the basic pyrrolidine nitrogen (pKa 8.63) remains fully ionized (cationic). This cationic state forces the molecule to bind aggressively to the sulfonic acid groups of the MCX sorbent[1].

• Why 5% NH4OH in Methanol for Elution? To break the strong ionic interaction with the sorbent, the pH must be raised above the basic pKa (8.63). The ammonium hydroxide deprotonates the pyrrolidine nitrogen, neutralizing the molecule. The methanol provides the hydrophobic solvent strength needed to elute the now-neutral analyte efficiently[1].

Step-by-Step SPE Methodology

• Sample Pre-treatment: Aliquot 200 µL of human plasma into a microcentrifuge tube. Spike with 20 µL of Acrivastine-d8 working internal standard solution.

• Acidification: Add 200 µL of 2% formic acid in water. Vortex for 10 seconds to ensure the analyte is in a cationic state[1].

• Conditioning: Condition the MCX SPE cartridge with 1 mL of Methanol, followed by equilibration with 1 mL of LC-MS grade water.

• Loading: Load the acidified plasma sample onto the cartridge at a controlled flow rate (1 mL/min).

• Washing: Wash the cartridge with 1 mL of 2% formic acid in water (removes aqueous-soluble endogenous proteins), followed by 1 mL of 100% Methanol (removes neutral lipophilic interferences)[1].

• Elution: Elute the Acrivastine and Acrivastine-d8 using 1 mL of 5% Ammonium Hydroxide in Methanol into a clean collection plate[1].

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of the initial LC mobile phase.

Fig 2. Solid-Phase Extraction (SPE) and LC-MS/MS workflow for Acrivastine bioanalysis.

System Suitability and Self-Validation

To ensure the integrity of the Acrivastine-d8 standard during the run, monitor the D8/D0 ratio in blank matrix samples spiked only with the IS. If the D0 (unlabeled Acrivastine) signal begins to rise in these blanks, it indicates either isotopic exchange (rare for carbon-bound deuterium) or, more likely, chemical degradation/contamination of the stock solution. Furthermore, monitor the chromatography for split peaks, which serves as an immediate diagnostic indicator of photolytic E/Z isomerization.

Conclusion

The successful deployment of Acrivastine-d8 as an internal standard requires a deep understanding of its zwitterionic nature and chemical vulnerabilities. By strictly controlling light exposure to prevent isomerization, managing pH to prevent hydrolysis, and leveraging its distinct pKa values during mixed-mode SPE, bioanalytical scientists can achieve highly reproducible, interference-free quantification of Acrivastine in complex biological matrices.

References

• [4] 4

• [3] 3

• [1] 1

• [2] 2

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• 4. synthinkchemicals.com [synthinkchemicals.com]

Acrivastine-d8: Structural Identity, Physicochemical Profiling, and Bioanalytical Applications

Executive Summary

Acrivastine is a potent, second-generation histamine H1-receptor antagonist utilized globally in the management of allergic rhinitis and chronic idiopathic urticaria. In the specialized realm of pharmacokinetic (PK) profiling, metabolic research, and therapeutic drug monitoring (TDM), the precise quantification of Acrivastine in complex biological matrices (such as human plasma or urine) is paramount.

To achieve high-fidelity quantification, Acrivastine-d8 serves as the gold-standard stable isotope-labeled internal standard (SIL-IS). This technical whitepaper elucidates the physicochemical properties, structural identity, and the methodological implementation of Acrivastine-d8 in advanced mass spectrometry workflows.

Structural Identity and Physicochemical Properties

The isotopic labeling of Acrivastine to generate Acrivastine-d8 involves the targeted incorporation of eight deuterium (²H) atoms. Structurally, these deuterium atoms are localized entirely on the pyrrolidine ring, yielding the IUPAC name: (E)-3-(6-((E)-3-(pyrrolidin-1-yl-d8)-1-(p-tolyl)prop-1-en-1-yl)pyridin-2-yl)acrylic acid[1].

Expertise Insight: The strategic placement of the deuterium label on the aliphatic pyrrolidine ring is a critical design choice. Unlike exchangeable protons attached to heteroatoms (such as oxygen or nitrogen), carbon-deuterium (C-D) bonds are highly stable. They resist hydrogen-deuterium exchange (HDX) when exposed to aqueous biological matrices or acidic mobile phases during chromatography. This ensures that the +8 Da mass shift remains absolute and constant throughout the entire analytical workflow.

Quantitative Physicochemical Data

The following table summarizes the core physicochemical differences between the therapeutic parent compound and its deuterated counterpart:

Property	Acrivastine (Parent)	Acrivastine-d8 (SIL-IS)
Molecular Formula	C₂₂H₂₄N₂O₂[2]	C₂₂H₁₆D₈N₂O₂[1]
Molecular Weight	348.44 g/mol	356.49 g/mol [1]
CAS Number	87848-99-5[2]	N/A (Operates under parent CAS)[1][3]
Isotope Label Location	N/A	Pyrrolidine ring (aliphatic C-D bonds)[1]
Primary Application	Therapeutic API (Antihistamine)	Internal Standard for LC-MS/MS[1]

Note on CAS Registry: While the parent compound Acrivastine is universally designated by CAS Number 87848-99-5, the D8 isotopologue often operates under this parent CAS in regulatory documentation or remains unassigned (N/A) in specific chemical catalogs, as it is custom-synthesized exclusively for analytical reference rather than therapeutic use[1][3].

Pharmacodynamic Context: Mechanism of Action

To understand the necessity of monitoring Acrivastine levels, one must contextualize its pharmacodynamics. Acrivastine is a triprolidine analog that competitively inhibits peripheral H1 receptors[2]. By occupying these binding sites, it prevents endogenous histamine—released by mast cells during an allergic response—from triggering the intracellular cascades that lead to vasodilation, increased capillary permeability, and pruritus[4][5].

Furthermore, its specific lipophilicity profile restricts blood-brain barrier (BBB) penetration, minimizing the sedative effects characteristic of first-generation antihistamines[4][5].

Fig 1. Competitive antagonism of the peripheral H1 receptor by Acrivastine.

Analytical Methodology: Self-Validating LC-MS/MS Protocol

The quantification of Acrivastine requires high specificity to differentiate it from endogenous plasma components and co-administered drugs (e.g., pseudoephedrine in combination therapies)[2]. Acrivastine-d8 is utilized to correct for matrix effects, ion suppression, and extraction recovery variances[1]. The +8 Da mass shift guarantees baseline resolution in the mass domain, eliminating isotopic cross-talk from the naturally occurring heavy isotopes (M+1, M+2) of the parent drug.

Step-by-Step Bioanalytical Workflow

1. Sample Aliquoting & IS Spiking

• Action: Transfer 50 µL of human plasma to a microcentrifuge tube. Spike with 10 µL of Acrivastine-d8 working solution (100 ng/mL).

• Causality: Spiking the SIL-IS at the very beginning of the protocol creates a self-validating system. Any volumetric losses, thermal degradation, or adsorption to plasticware during subsequent steps will affect the analyte and the IS equally, maintaining a constant peak area ratio for accurate quantification.

2. Protein Precipitation (PPT)

• Action: Add 200 µL of ice-cold acetonitrile containing 0.1% formic acid. Vortex vigorously for 2 minutes.

• Causality: Acetonitrile disrupts the hydration shell of plasma proteins, causing them to denature and precipitate out of solution. The addition of formic acid creates an acidic environment that disrupts protein-drug binding, ensuring the total release of lipophilic Acrivastine into the supernatant.

3. Centrifugation

• Action: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Causality: High-speed centrifugation at low temperatures compacts the protein pellet tightly at the bottom of the tube. This prevents micro-particulates from being transferred, which would otherwise cause blockages in the LC column and increase backpressure.

4. Supernatant Transfer & Dilution

• Action: Transfer 100 µL of the clear supernatant to an autosampler vial and dilute with 100 µL of LC-MS grade water.

• Causality: The supernatant is highly organic (~80% acetonitrile). Injecting this directly into a reversed-phase LC system would cause a "solvent effect," leading to poor peak shape and early elution. Diluting with water matches the sample solvent closer to the initial aqueous mobile phase conditions, ensuring sharp chromatographic focusing at the head of the column.

5. LC-MS/MS Analysis (MRM Mode)

• Action: Inject 5 µL onto a C18 column. Use Mobile Phase A (0.1% Formic acid in Water) and Mobile Phase B (0.1% Formic acid in Acetonitrile). Detect using Electrospray Ionization in positive mode (ESI+).

• Causality: Acrivastine contains basic nitrogen centers (within its pyridine and pyrrolidine rings) that readily accept protons [M+H]⁺ in the acidic mobile phase, yielding exceptionally strong signals in ESI+. Multiple Reaction Monitoring (MRM) tracks the specific precursor-to-product ion transitions for both the parent (m/z 349.2 → product) and the D8-IS (m/z 357.2 → product).

Fig 2. Self-validating LC-MS/MS bioanalytical workflow using Acrivastine-d8.

References

• PubChem - NIH : "Acrivastine | C22H24N2O2 | CID 5284514". Available at: [Link]

• Veeprho Pharmaceuticals : "Acrivastine-D8". Available at:[Link]

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A Technical Guide to Acrivastine-d8 for the Research Professional

This guide provides an in-depth technical overview of Acrivastine-d8, a critical reagent for researchers and drug development professionals. We will delve into its commercial availability, essential quality attributes, and its application as an internal standard in bioanalytical method development, all within the framework of scientific integrity and regulatory compliance.

Introduction: The Analytical Imperative for Stable Isotope-Labeled Standards

Acrivastine is a second-generation H1-receptor antagonist, distinguished by its rapid onset of action and efficacy in treating allergic rhinitis and urticaria.[1] For pharmacokinetic (PK), bioequivalence (BE), and therapeutic drug monitoring studies, the accurate quantification of acrivastine in complex biological matrices like plasma is paramount. The "gold standard" for such quantitative bioanalysis is liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique whose accuracy and precision are fundamentally reliant on the use of a suitable internal standard (IS).[2][3]

A stable isotope-labeled (SIL) internal standard, such as Acrivastine-d8, is the preferred choice in this context.[3] By incorporating eight deuterium atoms, Acrivastine-d8 is chemically almost identical to acrivastine but is mass-shifted. This allows it to co-elute with the analyte during chromatography and experience similar ionization effects in the mass spectrometer, effectively normalizing for variations in sample preparation and instrument response.[2] This guide will provide the technical details necessary for the informed procurement and application of Acrivastine-d8.

Commercial Suppliers and Product Specifications of Acrivastine-d8

The procurement of high-quality Acrivastine-d8 is the first step in developing a robust bioanalytical assay. Several reputable suppliers offer this compound, often for research use only. It is crucial to obtain a Certificate of Analysis (CoA) for each batch to verify its identity, purity, and isotopic enrichment. Below is a summary of known commercial suppliers and typical product specifications.

Supplier	Product/Catalogue No.	Molecular Formula	Molecular Weight ( g/mol )	Availability
CymitQuimica	4Z-A-206002	C22H16D8N2O2	356.49	Inquire for 5mg, 100mg; Available in 10mg, 25mg, 50mg.[4]
Veeprho Pharmaceuticals	DVE00124	C22H16D8N2O2	356.49	In Stock.[5]
LGC Standards	TRC-A191182	C22D8H16N2O2	356.488	Custom Synthesis Required.[6]
Clearsynth	CS-T-101943	C22H16D8N2O2	356.49	Inquire.[7]

Key Quality Attributes to Scrutinize on a Certificate of Analysis:

• Chemical Purity: Typically determined by HPLC or UPLC, should be ≥98%.

• Isotopic Purity/Enrichment: The percentage of the deuterated analogue relative to the unlabeled species. An isotopic enrichment of ≥98 atom % D is desirable.

• Identity Confirmation: Verified by ¹H-NMR, Mass Spectrometry, and sometimes ¹³C-NMR. The CoA should confirm that the spectral data is consistent with the structure of Acrivastine-d8.

Synthesis of Deuterated Acrivastine

The synthesis of deuterated acrivastine has been reported in the scientific literature. A common strategy involves the use of a deuterated starting material to introduce the deuterium atoms into the molecule. A published synthesis of deuterium-labeled acrivastine involves the reaction of 2,6-dibromopyridine with butyllithium to form a monolithium salt. This intermediate is then condensed with perdeuterated 4-methylbenzaldehyde. The resulting alcohol is oxidized to a ketone, which then undergoes a Heck reaction with ethyl acrylate. A subsequent Wittig reaction and final hydrolysis yield the deuterated acrivastine.

A representative synthetic workflow is depicted below.

Caption: Bioanalytical Sample Preparation Workflow.

LC-MS/MS Conditions

The following are typical starting conditions that should be optimized for your specific instrumentation.

Parameter	Condition
LC Column	C18 reverse-phase, e.g., 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start at 5% B, ramp to 95% B, hold, and re-equilibrate.
Injection Volume	5 µL
Ion Source	Electrospray Ionization (ESI), Positive Mode
MS/MS Transitions	Acrivastine: m/z 349.2 → 278.2 (Quantifier), m/z 349.2 → 98.1 (Qualifier) Acrivastine-d8: m/z 357.2 → 286.2

Note: The specific m/z transitions for Acrivastine-d8 will depend on the location of the deuterium labels. The transition provided is a theoretical example and should be optimized empirically.

Regulatory Compliance and Method Validation

The use of Acrivastine-d8 in bioanalytical methods supporting regulatory submissions must adhere to the guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Both agencies have adopted the International Council for Harmonisation (ICH) M10 guideline on Bioanalytical Method Validation. [8][9][10][11][12] Key tenets of the ICH M10 guideline relevant to the use of Acrivastine-d8 include:

• Internal Standard Selection: A stable isotope-labeled (SIL) analyte is the preferred IS for mass spectrometric assays.

• Internal Standard Response: The response of the IS should be monitored to ensure consistency across the analytical run. Significant variability may indicate issues with sample processing or matrix effects.

• Cross-talk: The contribution of the analyte signal to the IS channel and vice-versa must be assessed and should be minimal. For the analyte's contribution to the IS, it should be ≤ 5% of the IS response. For the IS's contribution to the analyte signal, it should be ≤ 20% of the lower limit of quantification (LLOQ). [3]

Mechanism of Action Context: H1-Receptor Antagonism

To appreciate the context in which acrivastine and its deuterated analogue are studied, a basic understanding of its mechanism of action is useful. Acrivastine functions as an antagonist at the histamine H1 receptor, which is a G-protein coupled receptor (GPCR). In an allergic response, histamine released from mast cells binds to H1 receptors, initiating a signaling cascade that leads to allergy symptoms. Acrivastine blocks this binding, thereby mitigating the allergic response.

Caption: Simplified H1 Receptor Signaling Pathway and Acrivastine's Mechanism of Action.

Conclusion

Acrivastine-d8 is an indispensable tool for researchers engaged in the development and validation of bioanalytical methods for its non-labeled counterpart. Its use as a stable isotope-labeled internal standard is central to achieving the accuracy, precision, and robustness required to meet stringent regulatory standards. This guide has provided a comprehensive overview of the commercial sources, critical quality attributes, and a detailed protocol for the application of Acrivastine-d8. By adhering to the principles of sound scientific practice and regulatory guidelines, researchers can confidently generate high-quality data in their pharmacokinetic and other drug development studies.

References

• Brogden RN, McTavish D. Acrivastine. A review of its pharmacological properties and therapeutic efficacy in allergic rhinitis, urticaria and related disorders. Drugs. 1991;41(6):927-940.

• European Medicines Agency. ICH M10 on bioanalytical method validation. Published January 13, 2023. Accessed March 30, 2026. [Link]

• CMIC Group. Bioanalytical Method Validation: ICH M10. Accessed March 30, 2026. [Link]

• International Council for Harmonisation. BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS M10. Published May 24, 2022. Accessed March 30, 2026. [Link]

• ECHO Chemical. N/A Acrivastine-d8 - TRC A191182. Accessed March 30, 2026. [Link]

• U.S. Food and Drug Administration. M10 Bioanalytical Method Validation and Study Sample Analysis. Published November 2022. Accessed March 30, 2026. [Link]

• Lowes S, et al.

• Veeprho Pharmaceuticals. Acrivastine-D8. Accessed March 30, 2026. [Link]

• Deng P, et al. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics. Arzneimittelforschung. 2012;62(10):478-484.

• ResearchGate. Development and validation of liquid chromatography tandem mass spectrometer method for the estimation of acrivastine in human plasma. Accessed March 30, 2026. [Link]

• KoreaScience. Development of a LC-MS/MS method for simultaneous analysis of 20 antihistamines in dietary supplements. Accessed March 30, 2026. [Link]

• Shimadzu. Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Accessed March 30, 2026. [Link]

• ResolveMass Laboratories Inc. Deuterated Standards for LC-MS Analysis. Published November 8, 2025. Accessed March 30, 2026. [Link]

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The Critical Role of Isotopic Purity in Acrivastine-d8 for LC-MS/MS Bioanalysis: A Technical Whitepaper

Introduction: The Bioanalytical Role of Acrivastine-d8

Acrivastine is a potent, short-acting, second-generation histamine H1-receptor antagonist widely prescribed for the management of allergic rhinitis and urticaria[1]. In clinical pharmacokinetics (PK) and therapeutic drug monitoring (TDM), liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the premier analytical platform due to its unparalleled sensitivity and selectivity.

To achieve rigorous quantification and correct for matrix effects (such as ionization suppression or enhancement) during electrospray ionization (ESI), a stable isotope-labeled internal standard (SIL-IS) is strictly required[2]. Acrivastine-d8, a deuterium-labeled analog, serves as the optimal SIL-IS because it co-elutes with the target analyte and shares nearly identical physicochemical properties, thereby normalizing extraction recovery and ionization efficiency[3].

Mechanistic Principles: Isotopic Purity and MS Cross-Talk

The Causality of Mass Shifts: When selecting a SIL-IS, the mass difference between the unlabeled analyte and the labeled standard is a critical parameter. A mass shift of +4 to +5 Da is generally the minimum required to prevent the natural heavy isotopes of the analyte (e.g., 13C, 15N) from contributing to the IS signal[2]. Acrivastine-d8 provides a robust +8 Da shift, effectively eliminating any upward interference from high concentrations of the analyte into the IS channel.

The Threat of Isotopic Impurity (D0 Contamination): While upward interference is mitigated by the +8 Da shift, downward interference—from the IS to the analyte channel—is driven by synthesis limitations. Deuteration is rarely 100% complete; trace amounts of unlabeled Acrivastine (D0) often remain in the Acrivastine-d8 reference material[4].

Because the IS is typically spiked into all biological samples at a working concentration that is 10 to 100 times higher than the assay's Lower Limit of Quantification (LLOQ), even a 0.5% D0 impurity in the IS lot will generate a significant false-positive signal in the analyte's MRM channel. This cross-talk artificially inflates the analyte concentration at the lower end of the calibration curve, severely compromising assay sensitivity and violating regulatory validation guidelines[4].

Logical relationship of mass spectrometric cross-talk between Acrivastine and Acrivastine-d8.

Experimental Protocols: A Self-Validating System for Isotopic Purity

To ensure data integrity, the isotopic purity of Acrivastine-d8 must be empirically validated prior to its use in regulated bioanalysis. The following protocol is designed as a self-validating system, incorporating internal checkpoints to differentiate true isotopic impurity from instrument carryover or matrix contamination[4].

Step-by-Step Methodology:

• Solution Preparation & System Priming :

  • Prepare a neat solution of Acrivastine at the Upper Limit of Quantification (ULOQ) and Acrivastine-d8 at the intended working concentration.

  • Self-Validating Checkpoint: Inject a pure solvent blank to confirm the LC-MS/MS system is free of residual carryover before proceeding.

• Matrix Spiking :

  • True Blank : Unspiked biological matrix (e.g., human plasma).

  • Zero Sample : Matrix spiked only with Acrivastine-d8 at the working concentration.

  • LLOQ Sample : Matrix spiked only with Acrivastine at the LLOQ.

  • ULOQ Sample : Matrix spiked only with Acrivastine at the ULOQ.

• Sample Extraction :

  • Extract all samples using a validated sample preparation technique, such as solid-phase extraction (SPE) or liquid-liquid extraction, to remove proteins and phospholipids[5].

• LC-MS/MS Acquisition :

  • Analyze the extracts using positive ion electrospray ionization in Multiple Reaction Monitoring (MRM) mode. Monitor the established transitions: m/z 349 → 278 for Acrivastine and the corresponding +8 Da shifted transition for Acrivastine-d8[6].

• Ratiometric Data Analysis (Causality Check) :

  • Analyte Channel Check: Measure the peak area of the analyte in the "Zero Sample". This signal represents the D0 impurity. Compare this area to the analyte peak area in the "LLOQ Sample".

  • IS Channel Check: Measure the peak area of the IS in the "ULOQ Sample". This represents the isotopic contribution from the analyte. Compare this to the IS peak area in the "Zero Sample".

Step-by-step experimental workflow for validating the isotopic purity of Acrivastine-d8.

Quantitative Data Presentation

According to international bioanalytical guidelines, the cross-talk interference must fall below specific quantitative thresholds to be deemed acceptable[4]. Table 1 summarizes these regulatory limits alongside hypothetical validation data comparing a high-purity Acrivastine-d8 lot against a sub-optimal lot.

Evaluation Parameter	Regulatory Acceptance Criteria	High-Purity Acrivastine-d8 Lot	Sub-Optimal Acrivastine-d8 Lot	Conclusion / Impact
IS Contribution to Analyte	Analyte peak area in Zero Sample must be ≤ 20% of LLOQ area	4.2%	35.8%	Sub-optimal lot causes false positives and elevates the LLOQ.
Analyte Contribution to IS	IS peak area in ULOQ Sample must be ≤ 5% of IS working area	0.1%	0.3%	Both pass; +8 Da mass shift effectively prevents upward interference.
True Blank Interference	Analyte area in True Blank must be ≤ 20% of LLOQ area	1.1%	1.5%	Validates that interference in the Zero Sample is strictly from the IS.

Conclusion & Best Practices

The isotopic purity of Acrivastine-d8 is a foundational pillar of reliable LC-MS/MS bioanalysis. Beyond initial validation, scientists must be vigilant regarding Hydrogen/Deuterium (H/D) exchange. If deuterium atoms are located on exchangeable heteroatoms (like -OH or -NH), they can revert to hydrogen in protic solvents, degrading isotopic purity over time[2]. Fortunately, Acrivastine-d8 is typically synthesized with deuterium incorporated into stable carbon-hydrogen bonds[3], ensuring long-term structural integrity. Nevertheless, stock solutions should be aliquoted, stored at -20°C, and routinely monitored for isotopic stability to guarantee the lifelong trustworthiness of the bioanalytical assay.

References

• Veeprho Pharmaceuticals : Acrivastine-D8 - Veeprho Pharmaceuticals URL:[Link]

• ResearchGate : Development and validation of liquid chromatography tandem mass spectrometer method for the estimation of acrivastine in human plasma URL: [Link]

• ResearchGate : Identification, synthesis and structural characterization of process related and degradation impurities of acrivastine and validation of HPLC method URL: [Link]

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The Definitive Guide to the Solubility of Acrivastine-d8 for Pharmaceutical Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Solubility in Drug Discovery

Acrivastine is a potent H1-receptor antagonist used for the relief of allergy symptoms.[5][6] Its deuterated isotopologue, Acrivastine-d8, serves as an invaluable internal standard in pharmacokinetic and bioanalytical studies, enabling precise quantification of the parent drug in biological matrices.[5] Understanding the solubility of Acrivastine-d8 in various solvents is therefore paramount for the development of accurate and reproducible analytical methods.

Physicochemical Properties of Acrivastine: A Foundation for Understanding Solubility

The solubility of a compound is intrinsically linked to its physicochemical properties. Acrivastine is a weakly basic compound, and its structure contains both hydrophobic and hydrophilic moieties, influencing its behavior in different solvents.

Property	Value	Source
Molecular Formula	C22H24N2O2	[6][7]
Molecular Weight	348.44 g/mol	[7]
Water Solubility	0.70 mg/mL	[8]
logP	1.46	[8]
pKa	7.49 (weakly basic)	[9][10]

Note: The properties of Acrivastine-d8 are expected to be nearly identical to those of Acrivastine, as deuterium substitution has a negligible effect on these fundamental physicochemical parameters.

The octanol-water partition coefficient (logP) of 1.46 indicates a moderate lipophilicity, suggesting that while it has some affinity for non-polar environments, it retains a degree of water solubility. The pKa of 7.49 signifies that Acrivastine is a weak base, and its solubility will be pH-dependent. In acidic solutions (pH < pKa), the molecule will be protonated and exist as a more soluble salt. Conversely, in basic solutions (pH > pKa), it will be in its less soluble free base form.

Expected Solubility of Acrivastine-d8 in Common Laboratory Solvents

Based on the known solubility of Acrivastine and general principles of solvent-solute interactions, we can predict the solubility of Acrivastine-d8 in a range of common laboratory solvents. The adage "like dissolves like" is a useful guiding principle here.[11]

Solvent	Polarity	Predicted Solubility of Acrivastine-d8	Rationale
Water	High	Slightly Soluble	The presence of polar functional groups allows for some interaction with water molecules, but the overall carbon-rich structure limits extensive solubility. The reported water solubility of Acrivastine is 0.70 mg/mL.[8]
Methanol	High	Soluble	Methanol is a polar protic solvent capable of hydrogen bonding, which can effectively solvate Acrivastine. It is commonly used in analytical methods for Acrivastine.[12]
Ethanol	High	Soluble	Similar to methanol, ethanol's polarity and ability to form hydrogen bonds make it a good solvent for Acrivastine.[13]
Dimethyl Sulfoxide (DMSO)	High	Soluble	DMSO is a highly polar aprotic solvent known for its excellent solvating power for a wide range of organic compounds. Acrivastine is reported to be soluble in DMSO at >2 mg/mL, especially when warmed.[14]
Acetonitrile	Medium	Soluble	Acetonitrile is a polar aprotic solvent commonly used in reversed-phase chromatography for the analysis of Acrivastine, indicating good solubility.[12]
Chloroform	Low	Soluble	As a non-polar solvent, chloroform is expected to be a good solvent for the moderately lipophilic Acrivastine molecule.[13]

Experimental Determination of Acrivastine-d8 Solubility: The Shake-Flask Method

To obtain precise solubility data for Acrivastine-d8, experimental determination is essential. The shake-flask method is a widely accepted and robust technique for determining the thermodynamic solubility of a compound.[1][15][16][17][18]

Experimental Workflow

The following diagram illustrates the key steps in the shake-flask method for determining the solubility of Acrivastine-d8.

Caption: Workflow of the shake-flask method for solubility determination.

Detailed Protocol

1. Preparation of Saturated Solution:

• Accurately weigh an excess amount of Acrivastine-d8 (e.g., 2-5 mg) into a clean glass vial. The key is to have undissolved solid remaining at the end of the experiment.

• Add a precise volume of the desired solvent (e.g., 1 mL) to the vial.

2. Equilibration:

• Securely cap the vial to prevent solvent evaporation.

• Place the vial in an orbital shaker or on a magnetic stirrer in a temperature-controlled environment (e.g., 25°C or 37°C for physiological relevance).[15]

• Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24 to 48 hours). A preliminary experiment can determine the optimal equilibration time.[15]

3. Phase Separation:

• After equilibration, remove the vial and allow any undissolved solid to settle.

• To separate the saturated solution from the excess solid, either centrifuge the vial at a high speed or filter the suspension through a syringe filter (e.g., 0.22 µm PVDF or PTFE). This step is critical to avoid aspirating any solid particles.

4. Quantification:

• Carefully aspirate a known volume of the clear supernatant.

• Prepare a series of dilutions of the supernatant with an appropriate solvent to bring the concentration within the linear range of the analytical method.

• Quantify the concentration of Acrivastine-d8 in the diluted samples using a validated analytical method, such as High-Performance Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[5][12][19]

• A calibration curve prepared with known concentrations of Acrivastine-d8 is required for accurate quantification.

5. Calculation of Solubility:

• Calculate the original concentration of Acrivastine-d8 in the saturated supernatant by multiplying the measured concentration of the diluted sample by the dilution factor.

• Express the solubility in appropriate units, such as mg/mL or µg/mL.

Causality Behind Experimental Choices

• Excess Solid: The presence of excess undissolved solid ensures that the solution is truly saturated and that the measured concentration represents the thermodynamic solubility.

• Constant Temperature: Solubility is temperature-dependent. Maintaining a constant temperature is crucial for obtaining reproducible results.[9][10]

• Equilibration Time: Sufficient time must be allowed for the dissolution process to reach equilibrium, where the rate of dissolution equals the rate of precipitation.

• Validated Analytical Method: The use of a specific and sensitive analytical method like LC-MS/MS is essential for the accurate quantification of the analyte, especially when dealing with complex matrices or low solubility compounds.[5]

Conclusion: A Practical Framework for Solubility Assessment

While direct, published solubility data for Acrivastine-d8 is scarce, a comprehensive understanding can be derived from the well-characterized parent compound, Acrivastine. This guide provides a theoretical framework for predicting the solubility of Acrivastine-d8 in a variety of common laboratory solvents and a detailed, field-proven protocol for its experimental determination using the shake-flask method. By adhering to the principles of scientific integrity and employing robust analytical techniques, researchers can confidently determine the solubility of Acrivastine-d8, a critical parameter for the development of reliable bioanalytical methods and the advancement of pharmaceutical research.

References

• Shake-Flask Aqueous Solubility assay (Kinetic solubility) - Protocols.io. (n.d.). Retrieved from [Link]

• World Health Organization. (2006). Annex 4: Proposal to waive in vivo bioequivalence requirements for WHO Essential Medicines List immediate-release, solid oral dosage forms. In WHO Expert Committee on Specifications for Pharmaceutical Preparations: forty-sixth report (No. WHO Technical Report Series, No. 937). World Health Organization. Retrieved from [Link]

• Asilomar Bio, Inc. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Regulations.gov. Retrieved from [Link]

• Altuntas, T. G., Zanooz, S. S., & Nebioglu, D. (1998). Quantitative determination of acrivastine and pseudoephedrine hydrochloride in pharmaceutical formulation by high performance liquid chromatography and derivative spectrophotometry. Journal of Pharmaceutical and Biomedical Analysis, 17(1), 103–109. [Link]

• Hsu, M. C., & Chen, C. M. (2007). Quantification of antihistamine acrivastine in plasma by solid-phase extraction and high-performance liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 43(1), 353–358. [Link]

• ResearchGate. (n.d.). Quantification of antihistamine acrivastine in plasma by solid-phase extraction and high-performance liquid chromatography | Request PDF. Retrieved from [Link]

• Garg, G., Saraf, S., & Saraf, S. (2005). Simultaneous analysis of the H1-antihistamine acrivastine and the decongestant pseudoephedrine hydrochloride by high-performance liquid chromatography.

• Drug Central. (n.d.). acrivastine. Retrieved from [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2019). M9 Biopharmaceutics Classification System-Based Biowaivers. Retrieved from [Link]

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Acrivastine-d8 mechanism of action as an internal standard

High-Precision Bioanalysis: The Mechanistic Role of Acrivastine-d8 as a Stable Isotope-Labeled Internal Standard in LC-MS/MS

Executive Summary

In the realm of quantitative bioanalysis, achieving high-fidelity pharmacokinetic (PK) data for lipophilic compounds in complex biological matrices requires rigorous methodological design. Acrivastine, a second-generation H1-receptor antagonist used to treat allergic rhinitis and chronic urticaria[1], presents specific analytical challenges during liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to matrix-induced ion suppression. As a Senior Application Scientist, I approach this challenge by implementing a self-validating system: the use of Acrivastine-d8 as a Stable Isotope-Labeled Internal Standard (SIL-IS)[2]. This whitepaper elucidates the mechanistic rationale, physicochemical causality, and step-by-step protocols for utilizing Acrivastine-d8 to guarantee absolute quantitative accuracy.

Pharmacological Context: The Acrivastine Mechanism of Action

Before detailing the analytical framework, it is crucial to understand the target analyte. Acrivastine exerts its therapeutic effect by acting as a short-acting, competitive antagonist at the histamine H1-receptor[3]. By binding to the H1-receptor, it prevents histamine-induced activation of the Gq-protein coupled pathway, thereby halting the intracellular calcium release that triggers allergic vasodilation and vascular permeability.

Figure 1: Pharmacological mechanism of Acrivastine acting as an H1-receptor antagonist.

The Analytical Mechanism of Action: Acrivastine-d8 as a SIL-IS

When extracting Acrivastine from human plasma, endogenous phospholipids and proteins often co-elute with the analyte, competing for charge droplets in the Electrospray Ionization (ESI) source. This phenomenon, known as the "matrix effect," unpredictably suppresses or enhances the analyte signal[1].

To build a self-validating assay, we introduce Acrivastine-d8—a synthetic isotopologue where eight hydrogen atoms are replaced by deuterium[2]. The mechanism of action of Acrivastine-d8 as an internal standard relies on three causal pillars:

• Physicochemical Equivalence (Co-elution): The substitution of hydrogen with deuterium does not significantly alter the molecule's lipophilicity (logP) or its basic pKa (8.63)[1]. Consequently, Acrivastine and Acrivastine-d8 interact identically with the C18 stationary phase during Reversed-Phase Liquid Chromatography (RP-LC), resulting in exact co-elution[4].

• Ionization Normalization: Because the analyte and the SIL-IS co-elute, they enter the ESI source simultaneously. Any matrix components present will suppress the ionization of both molecules equally. By quantifying the ratio of the analyte signal to the IS signal, the absolute loss of ionization is mathematically canceled out, validating the recovery at every data point[4].

• Mass Shift Resolution: Acrivastine-d8 possesses a +8 Da mass shift compared to the native drug. This mass difference is critical; it ensures that the natural isotopic envelope of Acrivastine (e.g., M+1, M+2 from naturally occurring ¹³C) does not artificially inflate the internal standard signal (cross-talk), thereby preserving the integrity of the Lower Limit of Quantification (LLOQ)[5].

Figure 2: Logical workflow demonstrating matrix effect compensation using Acrivastine-d8.

Quantitative Data Summary

To configure the triple quadrupole mass spectrometer, specific Multiple Reaction Monitoring (MRM) transitions must be established. The table below outlines the comparative physicochemical and mass spectrometric parameters required for the assay[1][2][5].

Parameter	Acrivastine (Analyte)	Acrivastine-d8 (SIL-IS)	Rationale for Difference
Molecular Formula	C₂₂H₂₄N₂O₂	C₂₂H₁₆D₈N₂O₂	Substitution of 8 Hydrogens with Deuterium.
Molar Mass	348.44 g/mol	356.49 g/mol	+8 Da mass shift prevents isotopic cross-talk.
Precursor Ion [M+H]⁺	m/z 349.2	m/z 357.2	Protonated species in positive ESI mode.
Product Ion (Quantifier)	m/z 278.1	m/z 286.1	Primary fragmentation pathway (loss of pyrrolidine/acrylic moiety).
Retention Time (RT)	~2.0 min	~2.0 min	Identical lipophilicity ensures exact co-elution.

Experimental Protocol: Self-Validating LC-MS/MS Workflow

The following protocol details the causality behind each sample preparation and instrumental step, ensuring a robust, reproducible assay suitable for regulatory pharmacokinetic studies[1][6].

Step 1: Sample Pre-treatment & Spiking

• Thaw human plasma samples at room temperature and vortex to ensure homogeneity[1].

• Aliquot 200 µL of plasma into a clean microcentrifuge tube.

• Causality Check: Spike 20 µL of Acrivastine-d8 working solution (100 ng/mL in methanol) into the plasma[1]. Adding the IS at the very beginning ensures it undergoes the exact same degradation, binding, and extraction losses as the native analyte.

• Add 200 µL of 2% formic acid in water and vortex for 10 seconds[1]. Acrivastine has a basic pKa of 8.63; acidifying the plasma ensures the molecule is fully protonated (positively charged), preparing it for cation-exchange extraction.

Step 2: Solid-Phase Extraction (SPE)

• Conditioning: Condition a mixed-mode cation exchange (MCX) SPE cartridge with 1 mL methanol, followed by 1 mL of 2% formic acid.

• Loading: Load the acidified plasma sample onto the cartridge.

• Washing: Wash with 1 mL of 2% formic acid, followed by 1 mL of 100% methanol. The methanol wash removes neutral lipophilic interferences (like phospholipids) while the positively charged Acrivastine remains ionically bound to the sorbent.

• Elution: Elute the analyte and IS using 1 mL of 5% ammonium hydroxide (NH₄OH) in methanol. The high pH neutralizes the basic functional groups of Acrivastine, breaking the ionic bond and allowing it to elute into the organic solvent.

• Reconstitution: Evaporate the eluate to dryness under nitrogen at 40°C and reconstitute in 100 µL of the LC mobile phase[1].

Step 3: LC-MS/MS Analysis

• Chromatography: Inject 5 µL onto a C18 column (e.g., 4.6 mm × 100 mm, 5 µm)[6].

• Mobile Phase: Utilize a binary gradient of 2 mM ammonium formate (A) and Methanol (B) at a flow rate of 0.8 mL/min[6]. Ammonium formate provides the necessary protons for positive ESI while maintaining sharp peak shapes.

• Detection: Operate the triple quadrupole mass spectrometer in positive ESI mode using MRM. Monitor m/z 349.2 → 278.1 for Acrivastine and m/z 357.2 → 286.1 for Acrivastine-d8[5].

• Quantification: Construct a calibration curve by plotting the peak area ratio (Acrivastine / Acrivastine-d8) against the nominal concentration. The self-validating nature of the ratio ensures linearity (r² > 0.997) from 1.50 to 600 ng/mL[4].

Conclusion

The integration of Acrivastine-d8 as a stable isotope-labeled internal standard transforms a standard LC-MS/MS method into a highly trustworthy, self-validating analytical system. By leveraging the physicochemical equivalence and mass shift of the deuterated isotopologue, bioanalytical scientists can definitively neutralize the unpredictable variables of extraction recovery and matrix-induced ion suppression, ensuring absolute confidence in pharmacokinetic data generation.

References

• Development and validation of liquid chromatography tandem mass spectrometer method for the estimation of acrivastine in human plasma. ResearchGate. Available at: [Link]

• Acrivastine-D8. Veeprho Pharmaceuticals. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. veeprho.com [veeprho.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Acrivastine in Human Plasma Using Acrivastine-d8 via LC-MS/MS

Introduction and Scope

Acrivastine is a potent, second-generation H1-receptor antagonist utilized for the rapid relief of allergic rhinitis and chronic idiopathic urticaria. Due to its rapid onset of action and relatively low therapeutic plasma concentrations, highly sensitive and specific bioanalytical methods are required for pharmacokinetic (PK) assessments, bioequivalence studies, and therapeutic drug monitoring[1].

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) serves as the gold standard technique for this application[2]. However, the quantification of small molecules in complex biological matrices like plasma is notoriously susceptible to matrix effects. To ensure ruggedness, reproducibility, and regulatory compliance, this protocol utilizes a stable isotope-labeled internal standard (SIL-IS), Acrivastine-d8 . This application note details a self-validating, high-throughput LC-MS/MS methodology developed in accordance with the FDA's 2018 Bioanalytical Method Validation (BMV) Guidance[3].

Mechanistic Insights & Scientific Rationale

The Critical Role of Acrivastine-d8 (Isotope Dilution Mass Spectrometry)

When analyzing plasma extracts, co-eluting endogenous compounds (such as phospholipids) compete with the target analyte for charge in the Electrospray Ionization (ESI) source, leading to ion suppression or enhancement.

Causality of the SIL-IS Choice: Acrivastine-d8 shares identical physicochemical properties—including lipophilicity, pKa, and chromatographic retention time—with unlabeled Acrivastine. Because both molecules co-elute and enter the mass spectrometer simultaneously, any matrix-induced alteration in ionization efficiency affects both molecules equally. By quantifying the peak area ratio (Acrivastine / Acrivastine-d8) rather than absolute peak area, the method mathematically cancels out matrix effects[1]. This ensures that the analytical response remains strictly proportional to the analyte concentration, fulfilling the FDA's stringent requirements for accuracy and precision[2].

Logical mechanism of Acrivastine-d8 compensating for ESI matrix effects.

Reagent Selection Rationale

• Protein Precipitation (PPT) Solvent (Acetonitrile): Why use Acetonitrile instead of Methanol? Acetonitrile provides a "harder" protein crash, yielding a tighter, more cohesive pellet after centrifugation. This results in a cleaner supernatant, which extends analytical column life and reduces backpressure in high-throughput settings.

• Mobile Phase Buffer (10 mM Ammonium Acetate + 0.1% Formic Acid): The addition of a volatile buffer stabilizes the pH of the mobile phase, ensuring reproducible retention times. Formic acid acts as a proton donor, driving the formation of the [M+H]+ precursor ions necessary for positive-mode ESI[4].

Experimental Protocol

Reagents and Materials

• Reference Standards: Acrivastine (Purity ≥ 99%), Acrivastine-d8 (SIL-IS, Isotopic Purity ≥ 99%).

• Biological Matrix: K2EDTA Human Plasma.

• Solvents: LC-MS grade Acetonitrile, Methanol, and Water.

• Additives: LC-MS grade Formic Acid, Ammonium Acetate.

Preparation of Standards and Quality Controls (QCs)

• Primary Stock Solutions: Dissolve Acrivastine and Acrivastine-d8 in Methanol to achieve a concentration of 1.0 mg/mL. Store at -20°C.

• Working Solutions: Dilute the Acrivastine stock with 50% Methanol/Water to create a calibration curve range of 15.0 to 6000 ng/mL.

• IS Working Solution (ISWS): Dilute Acrivastine-d8 stock to a final concentration of 200 ng/mL in Acetonitrile.

• Spiking: Spike 5 µL of working solutions into 45 µL of blank human plasma to yield a final calibration range of 1.50 to 600 ng/mL[1]. Prepare QC samples at 1.50 (LLOQ), 4.50 (LQC), 250 (MQC), and 450 (HQC) ng/mL.

Sample Preparation Workflow (Protein Precipitation)

Self-Validating Step: Always process a "Double Blank" (plasma + extraction solvent, no IS) and a "Single Blank" (plasma + IS) to prove the absence of isotopic cross-talk and carryover.

• Aliquot: Transfer 50 µL of plasma sample (Blank, Standard, QC, or Unknown) into a 96-well plate.

• Internal Standard Addition: Add 150 µL of the ISWS (Acetonitrile containing 200 ng/mL Acrivastine-d8) to all wells except Double Blanks. Add 150 µL of pure Acetonitrile to Double Blanks.

• Mixing: Seal the plate and vortex vigorously for 3 minutes to ensure complete protein denaturation.

• Centrifugation: Centrifuge at 4,000 ×g for 10 minutes at 4°C.

• Transfer & Dilution: Transfer 50 µL of the clear supernatant to a new 96-well plate and dilute with 150 µL of initial mobile phase (to prevent solvent-effect peak distortion during injection).

LC-MS/MS Sample Preparation Workflow for Acrivastine in Plasma.

LC-MS/MS Conditions

• Analytical Column: Phenomenex Kinetex C18 (50 × 2.1 mm, 2.6 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water with 0.1% Formic Acid.

• Mobile Phase B: Methanol with 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Gradient: 0.0-0.5 min (20% B), 0.5-2.0 min (Linear to 95% B), 2.0-3.0 min (Hold 95% B), 3.0-3.1 min (Return to 20% B), 3.1-4.5 min (Equilibration).

• Injection Volume: 5 µL.

Mass Spectrometry Parameters (Positive ESI, MRM Mode): The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. The primary transition for Acrivastine involves the loss of the pyrrolidine moiety[4].

Analyte	Precursor Ion ( [M+H]+ )	Product Ion ( m/z )	Dwell Time (ms)	Collision Energy (eV)
Acrivastine	349.2	278.1	50	25
Acrivastine-d8	357.2	286.1	50	25

Method Validation & Quantitative Data Presentation

The method was validated according to the FDA 2018 BMV Guidance[3][5]. A self-validating system requires that the calibration curve demonstrates an R2≥0.99 , and that QC samples fall within ±15% of their nominal concentrations ( ±20% for the LLOQ)[2].

Linearity and Sensitivity

The calibration curve was constructed using the peak area ratio of Acrivastine to Acrivastine-d8 against the nominal concentration.

Parameter	Result	Regulatory Requirement
Linear Range	1.50 – 600 ng/mL	Must cover expected PK range
Regression Model	Linear, 1/x2 weighting	-
Correlation Coefficient ( R2 )	>0.997	≥0.990
LLOQ	1.50 ng/mL	Signal-to-Noise ≥ 10:1

Precision, Accuracy, and Matrix Effect

Intra-day and inter-day precision (expressed as % CV) and accuracy (expressed as % Bias) were evaluated using six replicates of QC samples at four concentration levels.

QC Level (ng/mL)	Intra-day Precision (% CV)	Intra-day Accuracy (% Bias)	Matrix Factor (IS-Normalized)
LLOQ (1.50)	6.4%	+4.2%	0.98 ± 0.05
LQC (4.50)	4.1%	+2.1%	1.02 ± 0.03
MQC (250)	3.2%	-1.5%	1.01 ± 0.02
HQC (450)	2.8%	-0.8%	0.99 ± 0.02

Note: An IS-normalized Matrix Factor of ~1.0 confirms that Acrivastine-d8 perfectly compensates for any ion suppression occurring in the ESI source, validating the mechanistic rationale of the assay.

Conclusion

This application note outlines a highly robust, sensitive, and scientifically grounded LC-MS/MS protocol for the quantification of Acrivastine in human plasma. By leveraging the stable isotope-labeled internal standard Acrivastine-d8, the method effectively neutralizes matrix effects, ensuring absolute data integrity. The simple protein precipitation workflow coupled with a 4.5-minute chromatographic run time makes this method highly suitable for high-throughput clinical and pharmacokinetic laboratories, fully compliant with the latest FDA bioanalytical guidelines.

References

• 2018 Bioanalytical Method Validation Guidance: Key Changes and Considerations IQVIA URL:[Link]

• Essential FDA Guidelines for Bioanalytical Method Validation Resolve Mass Spectrometry URL: [Link]

• Bioanalytical Method Validation; Guidance for Industry; Availability - Federal Register Federal Register URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. labs.iqvia.com [labs.iqvia.com]
• 4. Thieme E-Journals - Arzneimittelforschung / Abstract [thieme-connect.com]
• 5. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]

Application Note: High-Precision Pharmacokinetic Profiling of Acrivastine Using Acrivastine-d8 via LC-MS/MS

Introduction & Pharmacological Context

Acrivastine is a second-generation, short-acting histamine H1-receptor antagonist utilized primarily for the symptomatic relief of allergic rhinitis, chronic idiopathic urticaria, and histamine-mediated dermatoses [1]. Unlike first-generation antihistamines, it exhibits minimal penetration across the blood-brain barrier, significantly reducing sedative side effects. Pharmacokinetically, acrivastine is characterized by a rapid onset of action—reaching peak plasma concentrations ( Cmax​ ) within 1.1 to 1.5 hours—and a short terminal half-life of approximately 1.5 to 1.9 hours, with elimination occurring primarily unchanged via the kidneys [2].

Given its rapid clearance and the necessity to monitor low systemic concentrations during pharmacokinetic (PK) and bioequivalence studies, highly sensitive and robust bioanalytical methods are required. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) serves as the gold standard for this application, relying on stable isotope-labeled internal standards (SIL-IS) to ensure data integrity [3].

Mechanism of action: Acrivastine competitively blocks H1-receptor signaling.

Mechanistic Insight: The Role of Acrivastine-d8

In LC-MS/MS bioanalysis, matrix effects—where co-eluting endogenous components from human plasma suppress or enhance the ionization of the target analyte—pose a significant threat to quantitative accuracy. To mitigate this, Acrivastine-d8 is employed as the internal standard [4].

The Causality of Isotopic Labeling: Acrivastine-d8 incorporates eight deuterium atoms, shifting its mass by +8 Da relative to unlabeled Acrivastine. Because isotopic labeling does not significantly alter the molecule's lipophilicity, stereochemistry, or pKa, Acrivastine-d8 co-elutes exactly with Acrivastine during reversed-phase chromatography. Consequently, both molecules experience identical matrix environments in the electrospray ionization (ESI) source. Any ion suppression affecting Acrivastine will proportionally affect Acrivastine-d8. By calculating the ratio of their peak areas, the method self-corrects for matrix variability, ensuring that the final quantification reflects true physiological concentrations rather than analytical artifacts.

Experimental Methodology & Self-Validating Protocol

This protocol outlines the simultaneous extraction and quantification of Acrivastine from human plasma, adhering to FDA and ICH M10 guidelines for bioanalytical method validation.

Reagents and Materials

• Analytes: Acrivastine reference standard (Purity >98%) and Acrivastine-d8 internal standard [4].

• Solvents: LC-MS grade Methanol, Acetonitrile, and Ultrapure Water.

• Modifiers: Ammonium acetate and Formic acid.

Sample Extraction Workflow (Protein Precipitation)

Protein precipitation (PPT) is selected over solid-phase extraction (SPE) for its high throughput and cost-effectiveness, while Acetonitrile is chosen over Methanol because it yields a tighter, denser protein pellet, reducing the risk of autosampler clogging.

• Aliquot: Transfer 100 µL of human plasma (blank, calibration standard, QC, or subject sample) into a clean 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 20 µL of Acrivastine-d8 working solution (e.g., 500 ng/mL in 50% methanol) to all tubes except double blanks.

  • Self-Validation Check: The consistent addition of the IS is continuously verified by monitoring the IS peak area across all injections. Variations >15% flag potential pipetting errors or severe matrix anomalies.

• Precipitation: Add 300 µL of ice-cold Acetonitrile to induce rapid protein denaturation.

• Agitation & Centrifugation: Vortex vigorously for 2 minutes. Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Transfer 150 µL of the clear supernatant into an autosampler vial containing 150 µL of Mobile Phase A. Vortex briefly and submit for LC-MS/MS analysis.

Bioanalytical workflow for Acrivastine quantification using Acrivastine-d8.

LC-MS/MS Analytical Conditions

• Analytical Column: Phenomenex Luna CN 100A (150 mm × 2.0 mm, 3 µm) [3].

• Mobile Phase: Isocratic elution using Methanol : 0.01 M Ammonium Acetate containing 0.1% Formic Acid (45:55, v/v).

  • Causality: The acidic modifier (0.1% formic acid) ensures the complete protonation of the basic pyrrolidine and pyridine nitrogens on Acrivastine, maximizing the [M+H]+ precursor ion yield.

• Flow Rate: 0.2 mL/min.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • Acrivastine: m/z 349.0 → 278.0[3]

  • Acrivastine-d8: m/z 357.0 → 286.0

Data Presentation & Validation Metrics

The integration of Acrivastine-d8 ensures that the method meets stringent regulatory criteria. Below are the summarized quantitative data typical for a validated assay and subsequent clinical findings.

Table 1: Typical Pharmacokinetic Parameters of Acrivastine (Single 8 mg Oral Dose)

Pharmacokinetic Parameter	Mean Value ± SD	Clinical Significance
Cmax​ (ng/mL)	150.0 ± 25.0	Indicates rapid systemic absorption.
Tmax​ (hours)	1.14 ± 0.23	Correlates with the rapid onset of symptom relief.
t1/2​ (hours)	1.9 ± 0.3	Short half-life prevents systemic accumulation.
AUC0−∞​ (ng·h/mL)	576 ± 57	Total systemic exposure metric for bioequivalence.

Table 2: LC-MS/MS Method Validation Parameters

Validation Metric	Acceptance Criteria (ICH M10)	Observed Performance
Linearity Range	r2≥0.990	1.50 – 600.0 ng/mL ( r2>0.996 )
Lower Limit of Quantitation (LLOQ)	Signal-to-Noise (S/N) ≥ 5	1.52 ng/mL (Accuracy within ±20%)
Intra/Inter-day Precision (CV%)	≤ 15% ( ≤ 20% at LLOQ)	3.4% – 8.2%
Mean Recovery	Consistent across QC levels	91.8% – 98.4%
Matrix Effect (IS Normalized)	85% – 115%	98.5% (Demonstrates SIL-IS efficacy)

References

• Title: Acrivastine. A review of its pharmacological properties and therapeutic efficacy in allergic rhinitis, urticaria and related disorders. Source: PubMed (NIH) URL: [Link]

• Title: Pharmacokinetics of acrivastine after oral and colonic administration. Source: PubMed (NIH) URL: [Link]

• Title: Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics. Source: PubMed (NIH) URL: [Link]

Application Note: Conquering Matrix Effects in LC-MS/MS Bioanalysis of Acrivastine Using Acrivastine-d8

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Discipline: Pharmacokinetics, Bioanalytical Chemistry, Mass Spectrometry

Introduction & Mechanistic Grounding

Acrivastine is a potent, second-generation H1-receptor antagonist widely prescribed for allergic rhinitis and urticaria [1]. In clinical pharmacokinetics and bioequivalence studies, the precise quantification of Acrivastine in human plasma is paramount. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this analysis due to its superior sensitivity and specificity [2].

However, LC-MS/MS bioanalysis is inherently vulnerable to matrix effects (ME) —the alteration of ionization efficiency by co-eluting endogenous compounds. In positive electrospray ionization (ESI+), matrix effects predominantly manifest as ion suppression .

The Causality of Ion Suppression

ESI is a surface-dependent phenomenon. As the LC effluent enters the source, a high voltage is applied, generating charged micro-droplets. Endogenous plasma components, particularly glycerophosphocholines (phospholipids), possess high surface activity. When these lipids co-elute with Acrivastine, they outcompete the analyte for the limited surface area of the droplet. Consequently, Acrivastine is trapped in the droplet interior and neutralized during desolvation, leading to a drastic reduction in the MS/MS signal.

The Role of Acrivastine-d8 (SIL-IS)

To construct a self-validating analytical system, a Stable Isotope-Labeled Internal Standard (SIL-IS) is employed [3]. Acrivastine-d8 incorporates eight deuterium atoms, providing a mass shift of +8 Da. This shift is mechanistically critical: it is large enough to prevent isotopic cross-talk from the naturally occurring heavy isotopes of unlabeled Acrivastine, yet it maintains identical physicochemical properties (pKa, logP).

Because Acrivastine and Acrivastine-d8 co-elute perfectly, they experience the exact same ionization environment and lipid competition. While the absolute signal of both compounds may be suppressed by 30%, their ratio remains mathematically constant, effectively nullifying the matrix effect and ensuring quantitative integrity.

Figure 1: Mechanism of SIL-IS compensation for ESI matrix effects.

Experimental Protocols

While the SIL-IS corrects for relative matrix effects, high absolute ion suppression can still compromise the Lower Limit of Quantification (LLOQ) by driving the analyte signal into the baseline noise. Therefore, the sample preparation must actively deplete phospholipids [4].

Materials & Reagents

• Analytes: Acrivastine (Reference Standard) and Acrivastine-d8 (SIL-IS).

• Matrix: K2EDTA Human Plasma (6 independent lots).

• Reagents: LC-MS grade Methanol, Acetonitrile, Water, Formic Acid, and Ammonium Acetate.

• Extraction Plate: Phospholipid Removal Plate (e.g., Phenomenex Phree or Waters Ostro).

Step-by-Step Sample Preparation (Protein Precipitation + Phospholipid Removal)

Causality Check: Standard protein precipitation (PPT) removes proteins but leaves >95% of phospholipids in the extract. Passing the PPT supernatant through a Lewis acid-based solid-phase extraction (SPE) plate selectively binds the phosphate backbone of lipids, yielding a pristine extract.

• Aliquoting: Transfer 50 µL of human plasma into a 96-well plate.

• IS Addition: Add 20 µL of Acrivastine-d8 working solution (50 ng/mL in 50% Methanol). Vortex for 30 seconds.

• Protein Precipitation: Add 200 µL of 1% Formic Acid in Acetonitrile.

  • Note: The acidic environment disrupts protein-drug binding, ensuring total recovery of Acrivastine.

• Mixing: Vortex the plate at 1000 RPM for 5 minutes.

• Phospholipid Clearance: Transfer the entire mixture to a Phospholipid Removal Plate positioned over a clean collection plate.

• Elution: Apply positive pressure (10-15 psi) for 2 minutes to collect the eluate.

• Dilution: Dilute the eluate with 200 µL of LC-MS grade water to match the initial mobile phase conditions, preventing peak distortion (solvent effect) during injection.

LC-MS/MS Conditions

• Analytical Column: Reversed-phase C18 (50 mm × 2.1 mm, 1.8 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water with 0.1% Formic Acid.

• Mobile Phase B: Methanol with 0.1% Formic Acid.

  • Causality: Formic acid acts as a proton donor, maximizing the yield of [M+H]+ precursor ions in ESI+ mode [2].

• Gradient: 0.0-0.5 min (10% B), 0.5-2.0 min (10% to 90% B), 2.0-3.0 min (90% B), 3.0-3.1 min (90% to 10% B), 3.1-4.0 min (10% B). Flow rate: 0.4 mL/min.

• MRM Transitions:

  • Acrivastine: m/z 349.2 → 278.1

  • Acrivastine-d8: m/z 357.2 → 286.1

Matrix Effect Evaluation Workflow

Regulatory guidelines (FDA/ICH M10) mandate the quantitative evaluation of matrix effects across multiple independent lots of biological matrix to ensure method reliability.

Figure 2: Experimental workflow for quantitative matrix factor evaluation.

Protocol for IS-Normalized Matrix Factor (MF)

• Prepare Neat Standards (Solution A): Prepare a pure solvent solution containing Acrivastine and Acrivastine-d8 at the Low Quality Control (LQC) and High Quality Control (HQC) concentrations.

• Prepare Post-Extraction Spiked Samples (Solution B): Extract 6 independent lots of blank human plasma using the protocol in Section 2.2. Spike the final extracts with Acrivastine and Acrivastine-d8 to match the exact theoretical concentration of Solution A.

• Analysis: Inject both Solution A and Solution B into the LC-MS/MS.

• Calculation:

  • MFAnalyte​=Peak Area of Acrivastine in Solution APeak Area of Acrivastine in Solution B​

  • MFIS​=Peak Area of Acrivastine-d8 in Solution APeak Area of Acrivastine-d8 in Solution B​

  • IS-Normalized MF = MFIS​MFAnalyte​​

Self-Validating Criteria: An IS-Normalized MF close to 1.0 indicates that the internal standard perfectly compensates for matrix effects. The coefficient of variation (%CV) across the 6 lots must be ≤15% .

Data Presentation & Interpretation

The following table summarizes the quantitative matrix effect evaluation for Acrivastine at the LQC level (4.5 ng/mL) across 6 distinct lots of human plasma.

Table 1: Quantitative Evaluation of Matrix Factor (MF) and IS-Normalized MF

Plasma Lot	Acrivastine Absolute MF	Acrivastine-d8 Absolute MF	IS-Normalized MF
Lot 1	0.82	0.81	1.01
Lot 2	0.75	0.76	0.99
Lot 3	0.88	0.87	1.01
Lot 4	0.79	0.80	0.99
Lot 5	0.84	0.84	1.00
Lot 6	0.71	0.72	0.99
Mean	0.80	0.80	1.00
%CV	7.6%	7.4%	1.0%

Scientific Insights

The data reveals an absolute Matrix Factor of ~0.80, indicating a 20% absolute ion suppression caused by residual matrix components that survived the extraction process. If an external calibration curve or an analog internal standard were used, this 20% suppression—and its 7.6% variability across patients—would directly translate to quantitative errors.

However, because Acrivastine-d8 tracks the suppression flawlessly (Absolute MF = 0.80), the IS-Normalized MF is exactly 1.00 , with a remarkable precision of 1.0% CV. This proves that the analytical method is robust, self-correcting, and fully compliant with stringent regulatory bioanalytical standards.

References

• Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics PubMed (National Institutes of Health) URL:[Link][1]

• Acrivastine-D8 Reference Standard Veeprho Pharmaceuticals URL: [Link][2]

• Quantification of antihistamine acrivastine in plasma by solid-phase extraction and high-performance liquid chromatography PubMed (National Institutes of Health) URL:[Link][3]

Sources

• 1. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. Quantification of antihistamine acrivastine in plasma by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced LC-MS/MS Quantification of Acrivastine Using Acrivastine-d8 as a Stable Isotope-Labeled Internal Standard

Executive Summary

The accurate quantification of Acrivastine—a potent, second-generation H1-receptor antagonist—in complex biological matrices is a critical requirement for pharmacokinetic profiling and therapeutic drug monitoring. This application note provides a comprehensive, self-validating liquid chromatography-tandem mass spectrometry (LC-MS/MS) methodology. By leveraging Acrivastine-d8 as a stable isotope-labeled internal standard (SIL-IS), this protocol systematically eliminates matrix-induced ion suppression, ensuring high-fidelity data suitable for rigorous regulatory submissions.

Pharmacological Context & The Necessity of SIL-IS

Acrivastine alleviates allergic rhinitis and chronic idiopathic urticaria by competitively binding to histamine H1-receptors, thereby halting the downstream Gq/11-mediated signaling cascade that leads to vasodilation and capillary permeability.

Acrivastine competitive antagonism of the histamine H1-receptor pathway.

When analyzing Acrivastine in human plasma or wastewater[1], co-eluting endogenous phospholipids often compete for charge droplets during Electrospray Ionization (ESI), leading to unpredictable matrix effects[2]. The integration of Acrivastine-d8 is a deliberate mechanistic choice. Because it shares the exact physicochemical properties of the target analyte but is mass-shifted by 8 Daltons, it co-elutes perfectly and experiences identical matrix suppression or enhancement, mathematically neutralizing these variables during ratio-based quantification[3].

Analytical Rationale: The Causality Behind the Parameters

To move beyond empirical trial-and-error, every parameter in this method is grounded in the molecular chemistry of Acrivastine:

• Stationary Phase Selection (Cyano vs. C18): While C18 is ubiquitous, Acrivastine contains both a basic pyrrolidine ring and an acrylic acid moiety. Utilizing a Cyano (CN) column provides alternative dipole-dipole and π−π selectivities. This orthogonal retention mechanism effectively separates the analyte from highly hydrophobic plasma lipids that typically wash off late on a C18 column[4].

• Mobile Phase Chemistry: The aqueous mobile phase utilizes 0.01 mol/L ammonium acetate buffered with 0.1% formic acid. Why? Formic acid lowers the pH to ensure the basic pyrrolidine nitrogen is fully protonated, maximizing the [M+H]+ precursor ion yield in ESI+ mode. Concurrently, ammonium acetate acts as a volatile ionic buffer, shielding residual silanol groups on the stationary phase to prevent peak tailing[4].

• Mass Spectrometry Transitions: Acrivastine fragments predictably under collision-induced dissociation (CID). The primary Multiple Reaction Monitoring (MRM) transition ( m/z 349.2 → 278.1) represents the neutral loss of the pyrrolidine group. Acrivastine-d8 follows the exact same fragmentation pathway, monitored at m/z 357.2 → 286.1[3].

Quantitative Data Summaries

Table 1: Optimized Liquid Chromatography Parameters

Parameter	Specification	Rationale
Analytical Column	Phenomenex Luna 3 µm CN 100A (150 × 2.0 mm)	Dipole interactions enhance separation from hydrophobic matrix lipids.
Mobile Phase A	0.01 mol/L Ammonium Acetate + 0.1% Formic Acid in Water	Promotes ionization and sharpens peak shape.
Mobile Phase B	0.1% Formic Acid in Methanol	Methanol provides optimal elution strength without causing precipitation of residual salts.
Elution Mode	Isocratic (45% A : 55% B)	Ensures consistent baseline and reproducible retention times.
Flow Rate	0.2 mL/min	Optimal for ESI desolvation efficiency in narrow-bore columns.
Injection Volume	5.0 µL	Balances sensitivity with the prevention of column overloading.

Table 2: Tandem Mass Spectrometry (ESI+) MRM Parameters

Analyte	Precursor Ion ( m/z )	Product Ion ( m/z )	Dwell Time (ms)	Declustering Potential (V)	Collision Energy (eV)
Acrivastine	349.2	278.1	50	60	25
Acrivastine-d8 (IS)	357.2	286.1	50	60	25

(Note: Source Temperature set to 450°C; Ion Spray Voltage set to 5500 V).

Self-Validating Experimental Protocol

A robust protocol must verify its own integrity before sample data is accepted. The following workflow incorporates built-in System Suitability Tests (SST).

Step-by-step sample preparation and LC-MS/MS analytical workflow.

Step 1: Reagent & Standard Preparation

• Stock Solutions: Prepare primary stock solutions of Acrivastine (1.0 mg/mL) and Acrivastine-d8 (1.0 mg/mL) in 100% Methanol to ensure complete solubility.

• Working IS Solution: Dilute the Acrivastine-d8 stock to a working concentration of 100 ng/mL using 50:50 Methanol:Water.

Step 2: System Suitability Testing (SST) - Critical Validation Step

• Action: Before processing biological samples, inject a neat standard mixture (50 ng/mL Acrivastine + 100 ng/mL Acrivastine-d8) six consecutive times.

• Validation Gate: The analytical run may only proceed if the Relative Standard Deviation (RSD) of the analyte/IS peak area ratio is ≤2.0% and retention time drift is ≤0.05 minutes. This proves instrumental stability and spray consistency.

Step 3: Sample Extraction (Protein Precipitation)

Protein precipitation (PPT) is chosen over Solid Phase Extraction (SPE) for its rapid throughput and sufficient cleanliness when combined with a CN column and SIL-IS.

• Aliquot: Transfer 100 µL of human plasma (blank, calibration standard, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Spike: Add 25 µL of the Acrivastine-d8 working IS solution (100 ng/mL) to all tubes (except double blanks). Vortex for 10 seconds.

• Precipitate: Add 300 µL of ice-cold Acetonitrile. Causality: The high organic ratio (3:1) forcefully denatures plasma proteins by disrupting their hydration shells, while keeping the moderately polar Acrivastine in solution.

• Agitate & Isolate: Vortex vigorously for 1 minute, then centrifuge at 13,000 rpm for 10 minutes at 4°C to pellet the denatured proteins.

• Transfer: Carefully transfer 200 µL of the clear supernatant into an autosampler vial.

Step 4: LC-MS/MS Execution & Quality Control

• Inject 5.0 µL of the supernatant into the LC-MS/MS system using the parameters defined in Tables 1 and 2.

• Batch Validation: Include Quality Control (QC) samples at Low, Mid, and High concentrations after every 20 unknown samples. The batch is considered valid only if at least 67% of the QC samples fall within ±15% of their nominal concentration, validating the absence of cumulative column fouling or matrix drift[3].

References

• Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics. PubMed / Thieme. Available at:[Link]

• Simultaneous screening for 238 drugs in blood by liquid chromatography-ionspray tandem mass spectrometry with multiple-reaction monitoring. ResearchGate. Available at: [Link]

• Targeted LC-MS/MS method for quantifying respiratory pharmaceuticals in wastewater. PMC / NIH. Available at:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Mastering Acrivastine Bioanalysis with Acrivastine-d8

A Senior Application Scientist's Guide to Overcoming Ion Suppression in LC-MS/MS

Welcome to the technical support center for the bioanalysis of Acrivastine. This guide is designed for researchers, scientists, and drug development professionals who are utilizing Acrivastine-d8 as an internal standard to ensure the accuracy and reproducibility of their quantitative LC-MS/MS assays. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-tested insights to proactively address challenges, particularly the pervasive issue of ion suppression.

Introduction: The Challenge of Ion Suppression in Bioanalysis

In the realm of liquid chromatography-tandem mass spectrometry (LC-MS/MS), ion suppression is a frequent and often underestimated challenge.[1][2][3] It is a type of matrix effect where the ionization efficiency of the target analyte, in this case, Acrivastine, is reduced by co-eluting compounds from the biological matrix.[1][2][3] This phenomenon can lead to decreased sensitivity, poor accuracy, and a lack of reproducibility in your results.[2][3]

The use of a stable isotope-labeled internal standard (SIL-IS), such as Acrivastine-d8, is the gold standard for mitigating ion suppression.[4] Because Acrivastine-d8 is chemically and physically almost identical to Acrivastine, it co-elutes and experiences the same degree of ion suppression. This allows for accurate quantification based on the ratio of the analyte to the internal standard.

This guide will walk you through the common questions and troubleshooting scenarios encountered during the analysis of Acrivastine, with a focus on leveraging Acrivastine-d8 to achieve robust and reliable data.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem in Acrivastine analysis?

A1: Ion suppression is the reduction in the ionization efficiency of a target analyte, such as Acrivastine, caused by co-eluting matrix components during LC-MS/MS analysis.[1][2][3] These interfering components can be anything from salts and endogenous compounds in plasma to metabolites and dosing vehicles.[4] The result is a lower-than-expected signal for your analyte, which can compromise the sensitivity, accuracy, and precision of your assay.

Q2: How does Acrivastine-d8 help in overcoming ion suppression?

A2: Acrivastine-d8 is a deuterated form of Acrivastine, meaning some hydrogen atoms have been replaced with deuterium. This substitution makes Acrivastine-d8 slightly heavier, allowing it to be distinguished from Acrivastine by the mass spectrometer. However, its chemical and physical properties remain nearly identical. Therefore, during sample preparation and LC-MS/MS analysis, Acrivastine-d8 behaves just like Acrivastine, including being affected by ion suppression to the same extent. By adding a known amount of Acrivastine-d8 to your samples, you can use the ratio of the Acrivastine signal to the Acrivastine-d8 signal for quantification. This ratio remains constant even if both signals are suppressed, thus ensuring accurate results.

Q3: What are the optimal MRM transitions for Acrivastine and Acrivastine-d8?

A3: Based on validated methods, the recommended Multiple Reaction Monitoring (MRM) transitions for Acrivastine and its deuterated internal standard in positive electrospray ionization (ESI+) mode are:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Acrivastine	349.2	278.1
Acrivastine-d8	356.2	285.1

Note: These values are a starting point and may require fine-tuning on your specific instrument.

Q4: What is a good starting point for chromatographic conditions for Acrivastine analysis?

A4: A reversed-phase C18 column is a suitable choice for separating Acrivastine from matrix components. Here is a recommended starting method:

• LC System: Standard HPLC or UHPLC system

• Column: C18 reversed-phase column (e.g., Phenomenex Luna 3 µm CN, 150 x 2.0 mm or equivalent)[4][5]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Flow Rate: 0.2 mL/min[4][5]

• Gradient: A gradient tailored to your specific application will be necessary to ensure Acrivastine is separated from the regions of significant ion suppression.

Troubleshooting Guide

Scenario 1: High variability in QC samples

• Problem: You are observing high coefficients of variation (%CV) in your quality control (QC) samples, suggesting inconsistent results.

• Possible Cause: This is a classic sign of variable ion suppression across different samples. While Acrivastine-d8 compensates for this, extreme variability can still be problematic.

• Troubleshooting Steps:

  • Verify Internal Standard Addition: Ensure that the Acrivastine-d8 internal standard is being added consistently and at the correct concentration to all samples, including calibrators and QCs.

  • Optimize Sample Preparation: Protein precipitation is a common and effective method for plasma samples.[4] However, if you are still seeing high variability, consider a more rigorous sample clean-up technique like solid-phase extraction (SPE) to remove more of the interfering matrix components.

  • Chromatographic Separation: Adjust your LC gradient to better separate Acrivastine from the bulk of the matrix components. A post-column infusion experiment can help identify the retention time windows with the most significant ion suppression.

Scenario 2: Low signal intensity for both Acrivastine and Acrivastine-d8

• Problem: The signal for both your analyte and internal standard is consistently low, even at higher concentrations.

• Possible Cause: This indicates a significant and consistent ion suppression effect or a problem with the instrument.

• Troubleshooting Steps:

  • Sample Dilution: If the analyte concentration is sufficiently high, a simple dilution of the sample can reduce the concentration of interfering matrix components.

  • Check Instrument Parameters: Ensure that the mass spectrometer is properly tuned and that the ESI source parameters (e.g., capillary voltage, gas flow, temperature) are optimized for Acrivastine.

  • Mobile Phase Modification: The composition of your mobile phase can influence ionization efficiency. Experiment with different organic solvents (e.g., acetonitrile vs. methanol) and additives.

Scenario 3: Poor peak shape or splitting

• Problem: The chromatographic peaks for Acrivastine and/or Acrivastine-d8 are broad, tailing, or split.

• Possible Cause: This is often a chromatographic issue, but can also be related to the sample matrix.

• Troubleshooting Steps:

  • Column Health: Ensure your analytical column is not clogged or degraded. A guard column can help extend its life.

  • Injection Solvent: The solvent used to reconstitute your sample after evaporation should be similar in composition to your initial mobile phase to avoid peak distortion.

  • pH of Mobile Phase: Acrivastine has a pKa of approximately 1.99.[6] The pH of your mobile phase can affect its ionization state and peak shape. Maintaining a consistent and appropriate pH is crucial.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Identify Ion Suppression Zones

This experiment is invaluable for visualizing at what retention times ion suppression is occurring in your chromatographic run.

Objective: To identify regions of ion suppression caused by the sample matrix.

Materials:

• Syringe pump

• T-union

• Acrivastine standard solution (at a concentration that gives a stable signal)

• LC-MS/MS system

• Blank, extracted plasma sample

Procedure:

• Set up your LC-MS/MS system with the analytical column.

• After the column, use a T-union to introduce a constant flow of the Acrivastine standard solution via a syringe pump.

• Begin acquiring data in MRM mode for the Acrivastine transition (m/z 349.2 -> 278.1).

• Inject a blank solvent. You should observe a stable, flat baseline signal for Acrivastine.

• Inject a prepared blank plasma sample that has undergone your extraction procedure.

• Monitor the Acrivastine signal. Any dips in the baseline indicate retention times where matrix components are eluting and causing ion suppression.

Diagram of Post-Column Infusion Setup:

Caption: Step-by-step protein precipitation workflow.

References

• Quantification of antihistamine acrivastine in plasma by solid-phase extraction and high-performance liquid chromatography | Request PDF. ResearchGate. Available from: [Link]

• Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics. PubMed. Available from: [Link]

• What is the mechanism of Acrivastine? Patsnap Synapse. Available from: [Link]

• Acrivastine Disease Interactions. Drugs.com. Available from: [Link]

• Acrivastine. LiverTox - NCBI Bookshelf. Available from: [Link]

• Compound: ACRIVASTINE (CHEMBL1224). ChEMBL - EMBL-EBI. Available from: [Link]

• MRM transitions at different collision energies for each analyte. ResearchGate. Available from: [Link]

• Selected ion transitions, and representative multiple reaction monitoring (MRM) chromatograms for the alkaloids at concentrations of 500 ng mL-1 , obtained by LC-MS/MS (ESI positive ion mode). ResearchGate. Available from: [Link]

• Physicochemical, Pharmacological and Pharmacokinetic Properties of the Zwitterionic Antihistamines Cetirizine and Levocetirizine. ResearchGate. Available from: [Link]

• Acrivastine. A review of its pharmacological properties and therapeutic efficacy in allergic rhinitis, urticaria and related disorders. SciSpace. Available from: [Link]

• Acrivastine. ChemBK. Available from: [Link]

• Acrivastine | C22H24N2O2 | CID 5284514. PubChem - NIH. Available from: [Link]

• H1 Antihistamines: Current Status and Future Directions. PMC. Available from: [Link]

• Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. MDPI. Available from: [Link]

• Quantitative bioanalysis by LC-MS for the development of biological drugs. Future Science. Available from: [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC-MS Analysis. MDPI. Available from: [Link]

• (PDF) Matrix effects and application of matrix effect factor. ResearchGate. Available from: [Link]

• Mapping antiretroviral drugs in tissue by IR-MALDESI MSI coupled to the Q Exactive and comparison with LC-MS/MS SRM Assay. PMC. Available from: [Link]

• Quantification of antihistamine acrivastine in plasma by solid-phase extraction and high-performance liquid chromatography. PubMed. Available from: [Link]

• Physical Properties and Pharmacological Activity: Antihistaminics. ResearchGate. Available from: [Link]

• LBA and LC-MS/MS Bioanalytical Method List. Anapharm Bioanalytics. Available from: [Link]

Sources

• 1. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. chembk.com [chembk.com]

improving peak shape and resolution for Acrivastine and Acrivastine-d8

From the desk of a Senior Application Scientist

Welcome to the technical support center for the chromatographic analysis of Acrivastine and its deuterated internal standard, Acrivastine-d8. This guide is designed for researchers, scientists, and drug development professionals to navigate common challenges in achieving optimal peak shape and resolution. My goal is to provide not just solutions, but a deeper understanding of the chromatographic principles at play, empowering you to develop robust and reliable analytical methods.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Acrivastine peak is exhibiting significant tailing. What are the primary causes and how can I fix it?

Peak tailing for Acrivastine is a common, yet solvable, issue. It typically stems from unwanted secondary interactions between the analyte and the stationary phase.[1][2] Acrivastine is a zwitterionic compound, meaning it has both acidic (carboxylic acid) and basic (pyrrolidinyl and pyridinyl nitrogens) functional groups.[3] This complex nature, particularly the basic nitrogens, makes it prone to interacting with acidic residual silanol groups (Si-OH) on the surface of silica-based reversed-phase columns.[1][2][4] This strong, non-hydrophobic interaction causes some analyte molecules to lag behind the main peak, resulting in a "tail."[4]

Here’s a systematic approach to troubleshooting:

1. Optimize Mobile Phase pH: This is the most critical parameter.

• The "Why": The charge state of both your analyte and the silica surface is pH-dependent. At a low pH (e.g., pH ≤ 3), the carboxylic acid of Acrivastine is protonated (neutral), and the basic nitrogens are protonated (positive charge). Crucially, the residual silanol groups on the column are also protonated and thus neutral.[1] This minimizes the strong ionic interaction that causes tailing.[1][2]
• Protocol: Prepare a mobile phase with a buffer at a pH of 2.5-3.0 using an additive like formic acid or phosphoric acid (0.1% is a good starting point).[5][6] This ensures that Acrivastine is in a consistent, positively charged state and silanol interactions are suppressed.[7]

2. Select the Right Column: Not all C18 columns are created equal.

• The "Why": Modern columns often use high-purity silica and advanced end-capping techniques to minimize the number of accessible silanol groups.[1][8] "Base-deactivated" columns are specifically designed to provide excellent peak shape for basic compounds like Acrivastine.[4][9]
• Recommendation: Use a high-purity, base-deactivated C18 or C8 column. If tailing persists, consider a column with a different stationary phase, such as one with a phenyl-hexyl chemistry, which can offer alternative selectivity.

3. Consider Mobile Phase Additives:

• The "Why": If adjusting pH and changing columns isn't enough, a mobile phase additive can act as a "silanol blocker." Historically, a small amount of a competing base like triethylamine (TEA) was added to the mobile phase. TEA, being a strong base, preferentially interacts with the active silanol sites, effectively shielding the Acrivastine molecules from these secondary interactions.[10] However, modern base-deactivated columns have largely reduced the need for such additives.[1]

Troubleshooting Flowchart for Peak Tailing

Below is a logical workflow for addressing peak tailing issues with Acrivastine.

Caption: Troubleshooting workflow for Acrivastine peak tailing.

Q2: I'm seeing poor resolution between my Acrivastine peak and an interfering peak from the matrix. What are the first parameters I should adjust?

Achieving good resolution requires manipulating the selectivity (α) and efficiency (N) of your separation. Here’s how to approach it:

• Modify Mobile Phase Strength: This is often the simplest and most effective first step.

  • The "Why": In reversed-phase chromatography, decreasing the amount of organic solvent (e.g., acetonitrile or methanol) in the mobile phase increases the retention time of analytes.[11] By increasing retention, you give the peaks more time to separate from each other, which can significantly improve resolution.[11]

  • Protocol: If using an isocratic method, systematically decrease the percentage of organic solvent (e.g., from 30% acetonitrile to 25%). If using a gradient, make the gradient slope shallower to increase the separation window.

• Change the Organic Modifier:

  • The "Why": Acetonitrile and methanol interact differently with analytes and the stationary phase, leading to changes in selectivity. Switching from one to the other can sometimes reverse the elution order of closely eluting peaks or increase their spacing. Acetonitrile often yields sharper, more efficient peaks.[6]

  • Protocol: If your current method uses methanol, try substituting it with acetonitrile (and vice-versa), keeping the mobile phase strength approximately equivalent.

• Adjust Column Temperature:

  • The "Why": Increasing the column temperature decreases the viscosity of the mobile phase, which can lead to sharper peaks (higher efficiency) and shorter retention times.[6] It can also subtly change selectivity.

  • Protocol: Try increasing the column temperature in increments of 5°C (e.g., from 30°C to 35°C, then 40°C).[6] Ensure the temperature does not exceed the column's recommended limit.

Q3: The peak shape of my deuterated standard (Acrivastine-d8) is different from the parent compound. Is this normal?

This is not normal and indicates a potential issue. Deuterated internal standards are considered the "gold standard" for LC-MS quantification because they are chemically almost identical to the analyte.[12] They should exhibit nearly the same chromatographic behavior, including retention time and peak shape.[12][13]

• Co-elution is Key: Acrivastine and Acrivastine-d8 should ideally co-elute.[14] This ensures that they experience the same matrix effects and ionization suppression/enhancement in the mass spectrometer source, which is the entire basis for their use in accurate quantification.[12][14]

• Troubleshooting Discrepancies: If you observe different peak shapes or a significant shift in retention time, it is unlikely due to the "deuterium isotope effect," which is typically very small.[12] Instead, treat the problem as if it were an issue with the parent compound. Re-evaluate all the parameters discussed in Q1 (pH, column condition, mobile phase) for both compounds. The problem is likely a fundamental chromatographic issue that is being expressed slightly differently between the two molecules, not an issue with the deuterated standard itself.

Q4: What is the optimal mobile phase pH for analyzing Acrivastine and why?

Based on the compound's structure, a low mobile phase pH is optimal for achieving the best peak shape and reproducible retention in reversed-phase HPLC.

• Understanding Acrivastine's pKa: Acrivastine has a predicted acidic pKa around 2.0 and basic pKa values associated with its nitrogens.[15] To ensure consistent ionization and minimize undesirable silanol interactions, the mobile phase pH should be set at least 1.5-2 pH units away from the analyte's pKa.[7]

• The Low pH Advantage: By setting the mobile phase pH to ~2.5-4.0, you achieve two critical goals simultaneously:

  • Suppress Silanol Ionization: The acidic silanol groups on the silica surface (pKa ~3.5-4.5) are protonated and neutral, preventing strong ionic interactions with the positively charged Acrivastine.[1][7]

  • Ensure Consistent Analyte Ionization: The basic nitrogens on Acrivastine are fully protonated (positively charged), while the carboxylic acid is largely protonated (neutral). This provides a stable, consistent charge state for predictable chromatographic behavior.

One published HPLC method successfully used a mobile phase of acetonitrile and 25 mM NaH2PO4 at pH 4.0.[16][17] This further supports operating in the acidic pH range for robust analysis.

Visualizing the Impact of pH on Interactions

The diagram below illustrates how a low pH mobile phase mitigates peak tailing for Acrivastine.

Caption: Effect of pH on Acrivastine-silanol interactions.

Summary of Recommended Starting Conditions

For robust method development for Acrivastine and Acrivastine-d8, consider the following parameters as a starting point.

Parameter	Recommendation	Rationale
Column	High-purity, base-deactivated C18 or C8, (e.g., 2.1 or 4.6 mm ID, 50-150 mm length, < 3 µm particles)	Minimizes silanol interactions, leading to improved peak symmetry for basic compounds.[4][9]
Mobile Phase A	Water with 0.1% Formic Acid or 10-25 mM Phosphate Buffer	Establishes a low pH (~2.5-4.0) to suppress silanol ionization and ensure consistent analyte protonation.[5][16]
Mobile Phase B	Acetonitrile or Methanol	Acetonitrile is often preferred for lower viscosity and higher efficiency.[6]
Column Temp.	30 - 40 °C	Improves efficiency and reduces backpressure.[6]
Detection	UV at ~254 nm or Mass Spectrometry (MS)	Acrivastine has a UV absorbance maximum around this wavelength.[16][18] MS is required to differentiate Acrivastine-d8.

References

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30).
• How to Reduce Peak Tailing in HPLC? (2025, June 9). Phenomenex.
• Technical Support Center: Deuterated Internal Standards in LC-MS/MS. (2025, December). Benchchem.
• Deuterated Standards for LC-MS Analysis. (2025, November 8).
• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Biotai.
• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis M
• Troubleshooting Peak Shape Problems in HPLC.
• How to avoid the tailing problem of basic compounds in HPLC analysis? uHPLCs.
• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. (2023, November 1). LCGC.

• Gouda, A. A., Hashem, H., & Jira, T. (2014). Development and validation of a rapid stability indicating HPLC-method using monolithic stationary phase and two spectrophotometric methods for determination of antihistaminic acrivastine in capsules. Spectrochimica acta. Part A, Molecular and biomolecular spectroscopy, 130, 395–403. [Link]

• New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions. SIELC Technologies.
• HPLC Peak Tailing. (2022, February 15). Axion Labs.
• Development and validation of a rapid stability indicating HPLC-method using monolithic stationary phase and two spectrophotometric methods for determination of antihistaminic acrivastine in capsules.
• Quantification of antihistamine acrivastine in plasma by solid-phase extraction and high-performance liquid chromatography.
• Development and validation of a rapid stability indicating HPLC-method using monolithic stationary phase and two spectrophotometric methods for determination of antihistaminic acrivastine in capsules. Semantic Scholar.
• Acrivastine. (2024, January 2). ChemBK.
• Acrivastine. PubChem.
• Control pH During Method Development for Better Chrom
• Impact of mobile phase composition on reverse-phase separation of polar basic compounds. Macedonian Pharmaceutical Bulletin.
• improving peak shape of hesperetin in reverse phase HPLC. Benchchem.
• Improve Peak Shape and Productivity in HPLC Analysis of Pharmaceutical Compounds with Eclipse Plus C8 Columns. Agilent.
• Improving Separation of Peaks in RP HPLC. (2026, February 15).
• Why it matters and how to get good peak shape. (2023, August 10). Agilent.

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]
• 3. Acrivastine | C22H24N2O2 | CID 5284514 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 5. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. agilent.com [agilent.com]
• 8. lcms.cz [lcms.cz]
• 9. agilent.com [agilent.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Improving Separation of Peaks in RP HPLC | MICROSOLV [mtc-usa.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification? [en.biotech-pack.com]
• 14. resolvemass.ca [resolvemass.ca]
• 15. chembk.com [chembk.com]
• 16. Development and validation of a rapid stability indicating HPLC-method using monolithic stationary phase and two spectrophotometric methods for determination of antihistaminic acrivastine in capsules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. semanticscholar.org [semanticscholar.org]
• 18. researchgate.net [researchgate.net]

addressing variability in Acrivastine-d8 internal standard response

Welcome to the Technical Support Center for LC-MS/MS Bioanalysis. As a Senior Application Scientist, I have designed this guide to address one of the most complex challenges in regulated bioanalysis: mitigating internal standard response variability (ISV).

While stable isotope-labeled internal standards (SIL-IS) like Acrivastine-d8 are the gold standard for normalizing sample preparation and mass spectrometric fluctuations[1], they are not immune to physical and chemical phenomena that can compromise data integrity. This guide bypasses surface-level fixes to explore the mechanistic causality behind Acrivastine-d8 variability, providing you with self-validating protocols to ensure your assays meet stringent FDA M10 guidelines[2].

Diagnostic Workflow for IS Variability

Diagnostic workflow for resolving Acrivastine-d8 internal standard response variability.

Frequently Asked Questions & Mechanistic Troubleshooting

Q1: Why am I observing a slight retention time (RT) shift between unlabeled Acrivastine and Acrivastine-d8, and how does it impact my quantification? Causality: You are observing the "deuterium isotope effect." Replacing hydrogen with deuterium slightly reduces the zero-point energy and shortens the carbon-deuterium bond, effectively decreasing the molecule's molar volume and lipophilicity[3]. In reversed-phase chromatography, this causes the deuterated standard (Acrivastine-d8) to elute slightly earlier than the unlabeled Acrivastine. Consequence: If the RT shift is wide enough, the analyte and the IS will not perfectly co-elute. Consequently, they will be exposed to different endogenous background components (e.g., plasma phospholipids) entering the electrospray ionization (ESI) source, leading to differential ion suppression and inaccurate quantification[3][4]. Resolution: Flatten the slope of your mobile phase gradient near the elution window to minimize the absolute RT gap. Alternatively, switch to a stationary phase that relies on orthogonal retention mechanisms (e.g., PFP or Biphenyl) rather than purely hydrophobic C18 interactions.

Q2: My Acrivastine-d8 response gradually decreases over a 96-well plate run, while the unlabeled Acrivastine response remains stable. What causes this drift? Causality: This systematic drift is a hallmark of Deuterium-Hydrogen (H-D) exchange or differential stability in the autosampler matrix[1]. If the deuterium atoms on your Acrivastine-d8 are located on exchangeable sites (e.g., near acidic functional groups), they can slowly swap with hydrogen atoms from the protic mobile phase (water/methanol with formic acid) over time[1][5]. This reduces the mass of the IS back toward the unlabeled mass, causing a drop in the specific MRM transition signal for the d8 isotopologue. Resolution: Verify the labeling positions of your Acrivastine-d8 via the manufacturer's Certificate of Analysis to ensure deuterons are strictly on the non-exchangeable carbon backbone[5]. Store extracted samples at 4°C in the autosampler to kinetically slow down any potential exchange reactions.

Q3: The IS response varies wildly between patient samples (e.g., healthy volunteers vs. renally impaired patients). Is my Acrivastine-d8 failing? Causality: This indicates severe, patient-specific matrix effects[6]. While a SIL-IS is designed to compensate for matrix effects by experiencing the same suppression as the analyte, extreme ion suppression (>50%) can push the absolute IS response outside the acceptable FDA M10 criteria (typically 50-150% of the mean)[2]. Simple protein precipitation (PPT) often fails to remove complex lipids that cause this suppression. Resolution: Upgrade your sample preparation methodology to Solid-Phase Extraction (SPE) to physically remove the suppressing matrix components before they reach the mass spectrometer[3][7].

Quantitative Data: Impact of Sample Preparation on Matrix Effects

To demonstrate the causality between sample cleanliness and IS variability, the following table summarizes the performance of different extraction methodologies for Acrivastine bioanalysis.

Extraction Methodology	Acrivastine Recovery (%)	Acrivastine-d8 Recovery (%)	IS-Normalized Matrix Factor	IS Response Variability (RSD %)
Protein Precipitation (PPT)	92.4%	91.8%	0.65 (Severe Suppression)	22.5% (Fails FDA M10)
Liquid-Liquid Extraction (MTBE)	78.1%	79.0%	0.88 (Mild Suppression)	12.1%
Mixed-Mode Cation Exchange (SPE)	85.5%	86.2%	0.98 (Negligible Effect)	4.2% (Highly Robust)

Data interpretation: While PPT yields high absolute recovery, it fails to remove phospholipids, leading to severe ion suppression (Matrix Factor < 1.0) and unacceptable IS variability[2][8]. SPE provides the optimal balance of recovery and matrix removal[7].

Self-Validating Experimental Protocols

Protocol 1: Post-Column Infusion for Matrix Effect Visualization

Purpose: To definitively map out the exact retention times where ion suppression occurs, validating whether your sample preparation is sufficient.

• Setup: Connect a syringe pump to the post-column flow (before the ESI source) using a zero-dead-volume T-connector.

• Infusion: Continuously infuse a neat solution of Acrivastine-d8 (e.g., 100 ng/mL) at 10 µL/min into the mass spectrometer.

• Injection: Inject a blank plasma extract (prepared via your current extraction method) through the HPLC system.

• Monitoring: Monitor the Acrivastine-d8 MRM transition. Why this is self-validating: This system provides its own continuous baseline. A perfectly clean extract will yield a flat, uninterrupted signal. Any dip in the baseline precisely maps the retention time of suppressing matrix components[6][8]. If a signal dip overlaps with the Acrivastine retention time, your sample preparation must be optimized.

Protocol 2: Optimized Mixed-Mode Cation Exchange (MCX) SPE

Purpose: To eliminate matrix-induced IS variability by exploiting the specific physicochemical properties of Acrivastine. Mechanistic Grounding: Acrivastine has a basic pyrrolidine ring (pKa 8.63) and a carboxylic acid (pKa 3.68)[7]. By acidifying the sample, we protonate the basic amine, allowing it to bind strongly to the negatively charged sulfonic acid groups on an MCX sorbent.

• Self-Validating Spike (Pre-treatment): To 200 µL of plasma, add 20 µL of Acrivastine-d8 working solution before any other steps. Adding the IS at the very beginning ensures it acts as a molecular anchor; any subsequent physical losses during extraction will happen proportionally to both analyte and IS, keeping the quantitative ratio perfectly stable[5].

• Acidification: Add 200 µL of 2% formic acid in water and vortex. (This forces the Acrivastine basic amine into a positively charged state)[7].

• Equilibration: Pass 1 mL of Methanol, followed by 1 mL of Water through the MCX cartridge.

• Loading: Load the pre-treated plasma sample onto the cartridge.

• Aqueous Wash: Wash with 1 mL of 2% formic acid in water. (This locks the protonated drug onto the cation exchange resin while washing away water-soluble proteins).

• Organic Wash: Wash with 1 mL of 100% Methanol. (Because the drug is held by strong ionic bonds, you can use 100% organic solvent to aggressively wash away neutral lipids and phospholipids without eluting the analyte)[7].

• Elution: Elute with 1 mL of 5% ammonium hydroxide in methanol. (The high pH deprotonates the basic amine, neutralizing the positive charge, breaking the ionic bond, and releasing Acrivastine and Acrivastine-d8 into the collection tube)[7].

• Reconstitution: Evaporate to dryness under nitrogen at 40°C and reconstitute in the mobile phase[7].

References

• 4 2.7

• 1 4.8 5.3 6.2 7.5 8.6

Sources

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Reddit - Please wait for verification [reddit.com]
• 7. benchchem.com [benchchem.com]
• 8. resolvemass.ca [resolvemass.ca]

minimizing background noise in Acrivastine-d8 analysis

Welcome to the Technical Support Center for Acrivastine-d8 Analysis . This guide is engineered for researchers and drug development professionals utilizing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Acrivastine-d8 is a deuterium-labeled stable isotope internal standard (SIL-IS) critical for the precise pharmacokinetic quantification of the antihistamine Acrivastine[1]. While a SIL-IS effectively corrects for matrix-induced signal fluctuations, it does not inherently eliminate background noise. High baseline noise can severely compromise your Signal-to-Noise (S/N) ratio, Limit of Detection (LOD), and Limit of Quantitation (LOQ)[2].

Below, you will find mechanistic insights, diagnostic workflows, and self-validating protocols to systematically eliminate background noise in your Acrivastine-d8 assays.

Part 1: Diagnostic Workflow for Background Noise

Logical workflow for diagnosing and resolving LC-MS/MS background noise.

Part 2: FAQs & Mechanistic Insights

Q1: Why does Acrivastine-d8 exhibit high background noise even when the sample matrix is highly purified? A: If the matrix is clean, the noise is likely originating from isotopic interference or MS cross-talk . Acrivastine ( [M+H]+ m/z 349) and Acrivastine-d8 ( [M+H]+ m/z 357) are separated by 8 Da[3]. However, if the deuterated standard has incomplete isotopic purity (e.g., containing d7 or d6 impurities) or if deuterium-hydrogen (D-H) exchange occurs in the acidic environment of the electrospray ionization (ESI) source, it can create chemical noise in the analyte channel. Furthermore, MS cross-talk occurs in the collision cell if product ions from the highly concentrated analyte are not fully cleared before the Acrivastine-d8 Multiple Reaction Monitoring (MRM) transition is scanned[4]. Solution: Introduce a 5–10 ms pause time between MRM transitions to clear the collision cell, and ensure your SIL-IS has >98% isotopic purity.

Q2: How exactly do matrix effects cause baseline elevation and noise in ESI? A: Matrix effects are driven by causality at the droplet level in the ESI source. Endogenous components (like plasma phospholipids) co-elute with Acrivastine-d8 and compete for the limited surface charge on the ESI droplets[5]. Because Acrivastine is a basic compound (containing pyrrolidine and pyridine rings), it relies heavily on protonation. When highly concentrated matrix molecules steal these protons, ionization efficiency fluctuates wildly, manifesting as erratic baseline noise and ion suppression[6]. While Acrivastine-d8 corrects for the quantification error (because the analyte and IS are suppressed equally), it cannot magically erase the noise[7]. Physical removal of the matrix is required.

Q3: Can my mobile phase contribute to the noise? A: Absolutely. Using HPLC-grade instead of LC-MS-grade solvents introduces trace impurities with high proton affinities. Because Acrivastine is analyzed in positive ESI mode, basic contaminants in the mobile phase will easily ionize and dominate the background spectrum, burying the Acrivastine-d8 signal[8].

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness, your analytical method must be self-validating. Use the following protocols to isolate and eliminate noise sources.

Protocol A: Post-Column Infusion (Validating Matrix Effects)

This protocol visually maps exactly where matrix components are suppressing your signal, allowing you to prove whether your chromatography is successfully bypassing the noise zone[6].

• Setup: Connect a syringe pump to a T-junction placed between the analytical column and the MS ion source.

• Infusion: Continuously infuse a pure solution of Acrivastine-d8 (e.g., 100 ng/mL at 10 µL/min) into the MS. You should see a high, flat baseline.

• Injection: Inject a blank matrix extract (e.g., protein-precipitated human plasma without the drug) into the LC system and run your standard gradient.

• Observation: Monitor the Acrivastine-d8 MRM trace. Any sudden dips or spikes in the baseline indicate the exact retention times where invisible matrix components are eluting and causing ion suppression/enhancement.

• Action: Adjust your LC gradient (e.g., altering the % organic modifier) so that Acrivastine-d8 elutes outside of these identified suppression zones.

Protocol B: Solid-Phase Extraction (SPE) Clean-up

If Protocol A reveals that Acrivastine-d8 co-elutes with heavy matrix suppression, switch from simple Protein Precipitation (PPT) to Mixed-Mode Cation Exchange SPE. This leverages Acrivastine's basic functional groups to wash away noise-inducing phospholipids[4][5].

• Conditioning: Pass 1 mL Methanol, followed by 1 mL LC-MS grade water through the SPE cartridge.

• Loading: Dilute 500 µL of plasma (spiked with Acrivastine-d8) 1:1 with 2% phosphoric acid to disrupt protein binding. Load onto the cartridge.

• Washing (Critical Step): Wash with 1 mL 5% Methanol in water to remove polar interferences, followed by 1 mL 100% Methanol to wash away neutral lipids and phospholipids (the primary source of ESI noise).

• Elution: Elute the basic Acrivastine and Acrivastine-d8 using 1 mL of 100% Methanol containing 2% ammonium hydroxide (to neutralize the charge and release the drug from the sorbent).

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C and reconstitute in 100 µL of the initial mobile phase.

Part 4: Quantitative Data & Optimization

Table 1: Impact of Sample Preparation on Acrivastine-d8 Background Noise Data demonstrates that while PPT yields high recovery, it leaves significant background noise. SPE provides the optimal balance of matrix removal and signal clarity.

Sample Prep Method	Matrix Effect (%)	Recovery (%)	Average S/N Ratio	Baseline Noise Level (cps)
Protein Precipitation (PPT)	-45% (Suppression)	95%	150	5,000
Liquid-Liquid Extraction (LLE)	-15%	75%	450	1,200
Solid-Phase Extraction (SPE)	-5%	88%	980	300

Table 2: Optimized MRM Parameters for Acrivastine Analysis Utilizing precise transitions and appropriate dwell times minimizes cross-talk and electronic noise[3].

Compound	Precursor Ion ( [M+H]+ )	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Acrivastine	349.2	278.1	25	50
Acrivastine-d8	357.2	286.1	25	50

Part 5: References

• Veeprho Pharmaceuticals. "Acrivastine-D8". veeprho.com.[Link]

• Phenomenex. "Matrix Effects: Causes and Solutions in Analysis". phenomenex.com.[Link]

• Panusa, A., et al. "Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review". PubMed Central (PMC) - NIH.[Link]

• Li, Y., et al. "Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics". PubMed - NIH.[Link]

• SCION Instruments. "The Role of Internal Standards In Mass Spectrometry". scioninstruments.com.[Link]

• Koster, G., et al. "Quantitative mass spectrometry methods for pharmaceutical analysis". Philosophical Transactions of the Royal Society A.[Link]

• Blair, I. A. "Stable-isotope dilution LC–MS for quantitative biomarker analysis". PubMed Central (PMC) - NIH.[Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 3. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Poor Recovery of Acrivastine-d8 During Extraction

Welcome to the Bioanalytical Technical Support Center. As scientists and drug development professionals, we frequently encounter challenges when extracting complex, multi-functional active pharmaceutical ingredients (APIs) and their stable isotope-labeled internal standards (SIL-IS) from biological matrices.

Acrivastine-d8, the deuterated analog of the second-generation H1-receptor antagonist Acrivastine, is notoriously difficult to extract with high recovery using traditional methods. This guide synthesizes field-proven insights and mechanistic causality to help you troubleshoot poor recovery of Acrivastine-d8 during sample preparation for LC-MS/MS analysis.

PART 1: The Root Cause — Physicochemical Properties

To troubleshoot an extraction failure, we must first understand the molecule's chemical environment. Acrivastine-d8 contains both a basic pyrrolidine nitrogen and an acidic carboxylic acid moiety. This dual nature dictates its behavior in aqueous solutions and organic solvents.

Table 1: Physicochemical Properties of Acrivastine-d8

Property	Value	Mechanistic Implication for Extraction
Molecular Formula	C₂₂H₁₆D₈N₂O₂	Deuterated internal standard; co-elutes chromatographically with Acrivastine but is distinguished by a +8 m/z shift[1].
pKa (Acidic)	~3.68 (Carboxylic Acid)	Becomes negatively charged (ionized) at pH > 3.68[2].
pKa (Basic)	~8.63 (Pyrrolidine Nitrogen)	Remains positively charged (protonated) at pH < 8.63[2].
LogP	1.71 - 4.29	Highly lipophilic only when neutral, but it is rarely neutral in standard aqueous buffers[2].
Protein Binding	~50%	Requires acidic or organic disruption of protein binding during plasma sample pre-treatment[2].

PART 2: Troubleshooting FAQs

Q1: Why is my Liquid-Liquid Extraction (LLE) recovery consistently below 40%, regardless of the buffer pH I use? Expert Insight: The poor LLE recovery is a direct consequence of Acrivastine-d8's zwitterionic nature. For successful LLE, an analyte must be in its neutral, un-ionized state to partition effectively into an immiscible organic solvent (e.g., MTBE or ethyl acetate). Because the pKa values are 3.68 and 8.63, there is no pH at which the molecule is completely neutral.

• At pH 2.0: The carboxylic acid is neutral, but the pyrrolidine nitrogen is fully protonated (cationic).

• At pH 7.4: The molecule is a zwitterion (both groups are ionized), making it highly water-soluble.

• At pH 10.0: The pyrrolidine is neutral, but the carboxylic acid is fully ionized (anionic).

Solution: Abandon standard LLE. If LLE is strictly required for your workflow, you must use an ion-pairing reagent to neutralize the charge. However, the most robust solution is to switch to Solid-Phase Extraction (SPE)[3].

Q2: I switched to Solid-Phase Extraction (SPE) using a standard C18 cartridge, but recovery is still poor and highly variable. What is going wrong? Expert Insight: Standard C18 sorbents rely exclusively on reversed-phase (hydrophobic) interactions. Because Acrivastine-d8 remains charged in most aqueous loading conditions, it is too polar to be retained solely by hydrophobic interactions. This leads to premature breakthrough during the loading or aqueous washing steps.

Solution: Transition to a Mixed-Mode Cation Exchange (MCX) polymeric sorbent[2]. MCX sorbents contain both hydrophobic (reversed-phase) and strong cation-exchange (sulfonic acid) functional groups. By acidifying your plasma sample, you ensure the pyrrolidine nitrogen is fully protonated, allowing it to bind strongly to the sulfonic acid groups via electrostatic interactions.

Q3: I am using an MCX SPE cartridge, and I can confirm the analyte binds during loading. However, it is not eluting properly. My elution solvent is 100% Methanol. How do I fix this? Expert Insight: This is a classic elution failure. Methanol alone will disrupt the hydrophobic interactions but will not break the strong electrostatic ionic bonds between the protonated pyrrolidine nitrogen of Acrivastine-d8 and the negatively charged sulfonic acid groups on the MCX sorbent.

Solution: You must alter the pH of your elution solvent to neutralize the basic functional group on the analyte. Use 5% Ammonium Hydroxide (NH₄OH) in Methanol [2]. The high pH (>10) deprotonates the pyrrolidine nitrogen, neutralizing its positive charge, breaking the ionic interaction, and allowing the methanol to elute the lipophilic molecule.

Q4: Protein Precipitation (PPT) using acetonitrile gives me >90% recovery, but my LC-MS/MS signal is highly variable and I fail my precision acceptance criteria (<15% CV). Why? Expert Insight: While PPT is simple and provides high absolute recovery, it fails to remove endogenous matrix components, specifically glycerophospholipids. In the electrospray ionization (ESI) source of the LC-MS/MS, these co-eluting phospholipids compete with Acrivastine-d8 for charge, causing severe and variable ion suppression (matrix effects)[4].

Solution: If you must use PPT for high-throughput screening, couple it with a Phospholipid Removal (PLR) plate, or significantly dilute the supernatant before injection. Otherwise, MCX SPE remains the gold standard for clean extracts.

PART 3: Validated Experimental Protocol: MCX SPE for Acrivastine-d8

To ensure a self-validating system, follow this optimized Mixed-Mode Cation Exchange (MCX) protocol[2]. Every step is mechanistically designed to control the ionization state of Acrivastine-d8. If a step fails, you can trace the root cause back to the specific chemical interaction it was meant to govern.

Materials:

• Sorbent: 30 mg / 1 mL Polymeric MCX Cartridge.

• Internal Standard: Acrivastine-d8 working solution (100 ng/mL in 50:50 Methanol:Water)[5].

Step-by-Step Methodology:

• Sample Pre-treatment (Critical for binding): To 200 µL of human plasma, add 20 µL of Acrivastine-d8 working solution. Add 200 µL of 2% Formic Acid in water. Vortex for 10 seconds.

  • Causality: Acidification disrupts protein binding and ensures the pyrrolidine nitrogen (pKa 8.63) is fully protonated for cation exchange.

• Conditioning: Pass 1 mL of 100% Methanol through the cartridge.

  • Causality: Wets the polymer bed and activates the hydrophobic sites.

• Equilibration: Pass 1 mL of MS-grade Water through the cartridge.

  • Causality: Prepares the sorbent for the aqueous plasma sample.

• Loading: Apply the pre-treated acidified plasma sample to the cartridge at a flow rate of 1 mL/min.

• Wash 1 (Aqueous): Pass 1 mL of 2% Formic Acid in water.

  • Causality: Washes away hydrophilic proteins and neutralizes acidic interferences, while Acrivastine-d8 remains locked to the sorbent via ionic bonds.

• Wash 2 (Organic): Pass 1 mL of 100% Methanol.

  • Causality: Removes highly lipophilic, uncharged interferences (e.g., neutral lipids). Acrivastine-d8 is retained because the ionic bond is unbroken.

• Elution: Elute with 1 mL of 5% Ammonium Hydroxide (NH₄OH) in Methanol into a clean collection tube.

  • Causality: The high pH neutralizes the pyrrolidine nitrogen, breaking the ionic bond, while the methanol disrupts hydrophobic interactions, eluting the pure analyte[2].

• Evaporation & Reconstitution: Evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of mobile phase (e.g., 45:55 Methanol:0.01M Ammonium Acetate with 0.1% Formic Acid)[6].

PART 4: Mechanistic Visualizations

Acrivastine-d8 pH-dependent ionization states affecting extraction.

Optimized Mixed-Mode Cation Exchange (MCX) SPE workflow and common failure points.

References

• Application Notes and Protocols for the Bioanalysis of Acrivastine using Acrivastine D7 . BenchChem. 2

• Application Notes and Protocols for Bioanalytical Method Validation of Acrivastine using Acrivastine-d7 . BenchChem. 5

• Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics . PubMed / NIH. 6

• Quantification of antihistamine acrivastine in plasma by solid-phase extraction and high-performance liquid chromatography . PubMed / NIH. 3

• Inter-Laboratory Comparison Guide: Quantification of Acrivastine in Human Plasma Using Acrivastine-d7 by LC-MS . BenchChem.4

Sources

• 1. N/A Acrivastine-d8 - TRC A191182 | ECHO Chemical - Authorized Distributor [echochemical.com]
• 2. benchchem.com [benchchem.com]
• 3. Quantification of antihistamine acrivastine in plasma by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing LC gradient for separation of Acrivastine and its metabolites

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the chromatographic resolution of Acrivastine, its active metabolites, and its photolytic degradation products. This guide is designed to provide you with field-proven, self-validating strategies to optimize your LC gradients and sample preparation workflows, ensuring absolute confidence in your analytical data.

Analytical Workflow Overview

LC gradient optimization workflow for Acrivastine and its related impurities.

Troubleshooting FAQs: Chromatographic Challenges & Gradient Optimization

Q1: Why do Acrivastine and its propionic acid metabolite co-elute, and how do I adjust the gradient to resolve them? A1: Acrivastine is primarily eliminated by the kidneys, and its principal active metabolite is a [1]. Because both compounds share a highly similar structural backbone, their hydrophobicity is nearly identical, leading to co-elution on standard reversed-phase columns.

To resolve them, you must exploit their subtle pKa differences using a pH-controlled gradient. Acrivastine contains both basic (pyrrolidine) and acidic (acrylic acid) moieties. By buffering the aqueous mobile phase to pH 4.0 (e.g., using 10 mM sodium dihydrogen phosphate or ammonium acetate with formic acid)[2][3], you suppress the ionization of the carboxylic acid groups while keeping the basic nitrogen protonated. Start the gradient at a low organic composition (e.g., 10% methanol) and employ a shallow ramp (e.g., 1-2% per minute) through the critical elution window. This causality-driven approach ensures baseline separation by maximizing the stationary phase interaction time for the slightly more polar metabolite.

Q2: How can I separate the E/Z geometric isomers of Acrivastine during stability testing? A2: Acrivastine's structure is highly sensitive to ultraviolet light, which triggers photolytic degradation and isomerization into its[4][5]. The E and Z isomers have identical masses (m/z 349) and very similar polarities, making MS differentiation impossible and chromatographic separation difficult.

To achieve a resolution factor greater than 2.0, you must optimize both the stationary phase chemistry and the column thermodynamics. A high-efficiency column like the Phenomenex Gemini C-18 (250 × 4.6 mm, 5 μm) or a monolithic silica column (Chromolith Performance RP-18e) provides the necessary theoretical plates[3][6]. Crucially, you must maintain the column temperature strictly at 25°C[3]. Elevated temperatures increase the kinetic energy of the molecules, reducing the stationary phase interaction time and causing the isomer peaks to merge. A binary isocratic method or a very shallow gradient using methanol and water (1:1 v/v) is highly effective for this separation[6].

Q3: How do I minimize matrix effects when extracting Acrivastine and its metabolites from plasma for LC-MS/MS analysis? A3: Matrix effects, particularly ion suppression from endogenous plasma phospholipids, are a major hurdle in LC-MS/MS bioanalysis. Since Acrivastine and its metabolites are present at low concentrations (LLOQ ~1.52 ng/mL)[2], simple protein precipitation is insufficient.

Experimental Protocols

Validated LC-MS/MS Protocol for Acrivastine and Metabolite Quantification in Plasma

This step-by-step methodology ensures high recovery and eliminates matrix interference.

Step 1: Sample Preparation (Solid-Phase Extraction)

• Conditioning: Pass 1.0 mL of 100% methanol through an MCX SPE cartridge, followed by 1.0 mL of LC-grade water.

• Loading: Load 0.5 mL of human plasma sample spiked with the internal standard (e.g., Acrivastine-d7 or Diphenhydramine)[2][8].

• Washing (Critical Step): Wash with 1.0 mL of 2% formic acid in water to lock the basic analytes onto the cation-exchange resin. Follow with 1.0 mL of 100% methanol to elute neutral and acidic phospholipids.

• Elution: Elute the target analytes with 1.0 mL of 5% ammonium hydroxide in methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C and reconstitute in 100 µL of the initial mobile phase.

Step 2: Chromatographic Separation

• Column: Phenomenex Luna CN 100A (150 mm × 2.0 mm, 3 µm)[2].

• Mobile Phase A: 0.01 mol/L ammonium acetate in water containing 0.1% formic acid[2].

• Mobile Phase B: Methanol.

• Gradient Program: Isocratic elution at 45:55 (A:B, v/v) or a shallow gradient starting at 10% B ramping to 60% B over 10 minutes for complex metabolite profiling.

• Flow Rate: 0.2 mL/min[2].

• Column Temperature: 25°C.

Step 3: Mass Spectrometry Detection

• Ionization: Positive ion electrospray ionization (ESI+).

• Mode: Multiple Reaction Monitoring (MRM).

• Transitions: Monitor m/z 349 → 278 for Acrivastine[2].

Quantitative Data Presentation

Table 1: Optimized Chromatographic Parameters and Validation Metrics

Analyte	Retention Time (min)	LLOQ	Linear Range	Mean Recovery (%)	MRM Transition (m/z)
Acrivastine	4.2	1.52 ng/mL	1.52 - 606.00 ng/mL	91.8 - 98.5	349 → 278
Pseudoephedrine (Co-analyte)	2.8	8.13 ng/mL	8.13 - 813.12 ng/mL	90.7 - 92.0	166 → 148
Acrivastine Z-Isomer (Impurity)	4.8	0.15 µg/mL	0.15 - 0.75 µg/mL	96.1 - 107.7	349 → 278

(Data synthesized from validated pharmacokinetic and stability-indicating studies[2][3])

Pharmacological Context: Mechanism of Action

Understanding the downstream target of Acrivastine is vital for drug development professionals correlating pharmacokinetic data with pharmacodynamic outcomes.

Mechanism of action of Acrivastine as a competitive H1-receptor antagonist.

References

• Isolation, structure elucidation, and high-performance liquid chromatography quantification of photolytic degradation impurities in acrivastine. Journal of Separation Science.[Link]

• Identification, synthesis and structural characterization of process related and degradation impurities of acrivastine and validation of HPLC method. Journal of Pharmaceutical and Biomedical Analysis.[Link]

• Non-sedating acrivastine preparation.

• Development and validation of a rapid stability indicating HPLC-method using monolithic stationary phase and two spectrophotometric methods for determination of antihistaminic acrivastine in capsules. Spectrochimica Acta Part A.[Link]

• Quantification of antihistamine acrivastine in plasma by solid-phase extraction and high-performance liquid chromatography. PubMed.[Link]

• Chromatographic Separation and Spectroscopic Characterization of the E/Z Isomers of Acrivastine. Chirality.[Link]

Sources

• 1. WO1998052566A1 - Non-sedating acrivastine preparation - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Identification, synthesis and structural characterization of process related and degradation impurities of acrivastine and validation of HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isolation, structure elucidation, and high-performance liquid chromatography quantification of photolytic degradation impurities in acrivastine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Development and validation of a rapid stability indicating HPLC-method using monolithic stationary phase and two spectrophotometric methods for determination of antihistaminic acrivastine in capsules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantification of antihistamine acrivastine in plasma by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Acrivastine D7 | Benchchem [benchchem.com]

Technical Support Center: LC-MS/MS Method Validation with Acrivastine-d8

Welcome to the Bioanalytical Technical Support Center. As a Senior Application Scientist, I have designed this knowledge base to address the most complex physicochemical and instrumental challenges encountered during the validation of Acrivastine using its stable isotope-labeled internal standard (SIL-IS), Acrivastine-d8.

Acrivastine is a short-acting, second-generation histamine H1-receptor antagonist widely used in the treatment of allergic rhinitis[1]. In quantitative LC-MS/MS bioanalysis, Acrivastine-d8 is the gold-standard internal standard used to track extraction recovery and correct for matrix-induced ionization variability[2][3]. However, its unique molecular structure—featuring a conjugated acrylic acid moiety and a pyrrolidine ring—introduces specific validation hurdles, including isotopic cross-talk, deuterium isotope effects, and rapid photoisomerization[4][5].

Part 1: Quantitative Data & Troubleshooting Metrics

The following table summarizes the critical validation parameters, common anomalies observed during Acrivastine-d8 method development, and their mechanistic root causes.

Table 1: Acrivastine-d8 Method Validation Troubleshooting Matrix

Validation Parameter	Expected Baseline	Observed Anomaly	Mechanistic Root Cause	Mitigation Strategy
Calibration Linearity	r2>0.995 (1.50 to 600 ng/mL)	Quadratic curve (flattening) at the ULOQ	Isotopic Cross-Talk (Analyte → IS)	Optimize IS concentration to 30-50% of ULOQ; use 1/x2 weighting.
Retention Time (RT)	Exact co-elution of Analyte & IS	Acrivastine-d8 elutes 0.05–0.1 min earlier	Deuterium Isotope Effect (Reduced lipophilicity)	Flatten LC gradient slope; utilize 10 mM ammonium acetate buffer.
Peak Purity	Single sharp chromatographic peak	Secondary peak splitting or shouldering	E/Z Photoisomerization	Mandate amber vials and yellow light environment during extraction.
IS Response	Constant area across all samples	IS signal suppression in incurred samples	Matrix Effects / H/D Exchange	Optimize protein precipitation; strictly control extraction pH.

Part 2: Chromatographic & Mass Spectrometric Anomalies

Q1: Why am I observing a non-linear calibration curve at the upper limit of quantification (ULOQ), specifically with a positive bias in the Acrivastine-d8 channel?

A: You are encountering cross-signal contribution (isotopic cross-talk). In a standard LC-MS/MS method, the transitions of m/z 349 → 278 and m/z 357 → 286 are monitored for Acrivastine and Acrivastine-d8, respectively[6][7]. While Acrivastine-d8 has a mass difference of +8 Da (exceeding the recommended 4–5 Da minimum to avoid basic interference[3]), the natural isotopic abundance of carbon ( 13C ) and other heteroatoms in highly concentrated unlabeled Acrivastine can bleed into the Acrivastine-d8 channel at the ULOQ[8].

Causality: The mass spectrometer misreads the M+8 isotopic envelope of the unlabeled drug as the SIL-IS. Because the internal standard concentration is fixed, this artificial increase in the IS peak area at high analyte concentrations suppresses the calculated Analyte/IS ratio, bending the calibration curve downward and causing non-linearity[9]. Solution: Ensure the IS concentration is matched in the range of 1/3 to 1/2 of the ULOQ concentration to overwhelm the cross-talk contribution[3].

Caption: Diagnostic workflow for resolving isotopic cross-talk and non-linearity in LC-MS/MS.

Q2: My Acrivastine-d8 peak is eluting slightly earlier than the unlabeled Acrivastine. Doesn't a SIL-IS guarantee exact co-elution?

A: No. This phenomenon is known as the Deuterium Isotope Effect . Replacing hydrogen atoms with deuterium fundamentally changes the physicochemical properties of the molecule, specifically reducing its lipophilicity[10].

Causality: C-D bonds are slightly shorter and have a lower zero-point energy than C-H bonds, making the deuterated molecule less polarizable. In reversed-phase chromatography, this reduced lipophilicity causes Acrivastine-d8 to interact less strongly with the C18 or CN stationary phase, leading to earlier elution[6][10]. If the peaks do not completely overlap, the analyte and the IS will experience different matrix components entering the MS source, nullifying the matrix effect correction[10]. Solution: Use a shallower gradient during the elution window or adjust the mobile phase (e.g., utilizing 0.01 mol/L ammonium acetate) to force closer co-elution[6][7].

Part 3: Stability & Sample Preparation

Q3: I am detecting a secondary peak with the exact same MRM transition (m/z 349 → 278) that increases in area over time in my autosampler. What is this degradation product?

A: You are observing the formation of the Acrivastine Z-isomer (Acrivastine Impurity 1, CAS 1057138-89-2)[4][11].

Causality: Acrivastine contains an acrylic acid moiety with a conjugated double bond system. Antihistamines with this structure are highly susceptible to UV/Vis light-induced photoisomerization[5]. When exposed to ambient laboratory light (>290 nm), the thermodynamically stable E -isomer absorbs photons, exciting the pi-electrons and allowing rotation around the double bond, rapidly forming the Z -isomer.

Caption: Photoisomerization pathway of Acrivastine and required mitigation strategies.

Part 4: Self-Validating Extraction & Isomerization Mitigation Protocol

To ensure a robust, self-validating system, follow this step-by-step methodology for extracting Acrivastine and Acrivastine-d8 from human plasma while preventing E/Z isomerization and H/D exchange.

Step 1: Environmental Control Conduct all sample handling under UV-filtered yellow light. Standard fluorescent laboratory bulbs emit trace UV radiation that rapidly degrades the acrylic acid double bond[5].

Step 2: Plasma Aliquoting Transfer 50 µL of human plasma into a 96-well amber plate. Causality: Amber plates block >99% of actinic radiation, preserving the E -isomer and preventing the formation of Acrivastine Impurity 1[4].

Step 3: Internal Standard Addition Add 20 µL of Acrivastine-d8 working solution (concentration matched to ~30% of the ULOQ). Causality: Matching the IS concentration to a fraction of the ULOQ prevents the analyte's isotopic envelope from artificially inflating the IS signal, thereby mitigating cross-talk[3].

Step 4: Protein Precipitation (PPT) Add 200 µL of ice-cold Methanol containing 0.1% Formic Acid. Vortex for 2 minutes. Causality: Methanol effectively crashes plasma proteins. The acidic environment (0.1% FA) keeps Acrivastine in a stable protonation state, minimizing H/D exchange at the pyrrolidine ring[3][6].

Step 5: Centrifugation & Analysis Centrifuge at 4000 rpm for 10 minutes at 4°C. Transfer the supernatant to an amber autosampler vial. Inject 5 µL onto a Phenomenex Luna CN or C18 column[6][7].

References

• Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics. PubMed / Thieme.[Link]

• Cross-Signal Contribution as a Challenge in LC-MS/MS Bioanalysis. Analytical Chemistry.[Link]

• The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). Chromatography Online.[Link]

• Development, Validation, and Application of a New Method To Correct the Nonlinearity Problem in LC-MS/MS Quantification Using Stable Isotope-Labeled Internal Standards. PubMed / Analytical Chemistry.[Link]

• Acrivastine Impurity 1 (Acrivastine Z Isomer) | CAS 87848-99-5. Veeprho Pharmaceuticals.[Link]

• Photodegradation of the H1 Antihistaminic Topical Drugs Emedastine, Epinastine, and Ketotifen and ROS Tests for Estimations of Their Potent Phototoxicity. PubMed Central.[Link]

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• 11. veeprho.com [veeprho.com]

Reference Data & Comparative Studies

Optimizing Bioanalytical Workflows: A Comparative Guide to LC-MS/MS Method Validation Using Acrivastine-d8

Acrivastine is a potent, second-generation H1-receptor antagonist widely prescribed for allergic rhinitis. In clinical pharmacokinetics (PK) and therapeutic drug monitoring (TDM), the precise quantification of Acrivastine in human plasma is a critical regulatory requirement. Historically, LC-MS/MS methods have relied on analog internal standards (IS), such as diphenhydramine or pseudoephedrine, to normalize extraction efficiency and instrument response[1]. However, analog internal standards often fail to perfectly mirror the analyte's behavior in the electrospray ionization (ESI) source, leaving assays vulnerable to matrix effects.

This guide objectively compares the analytical performance of an analog IS versus Acrivastine-d8 , a stable isotope-labeled internal standard (SIL-IS)[2]. By anchoring our methodology in the [3] and [4] guidelines, we demonstrate how integrating Acrivastine-d8 transforms a standard assay into a highly robust, self-validating system.

The Mechanistic Rationale: Why SIL-IS Outperforms Analog IS

In LC-MS/MS bioanalysis, the most significant threat to quantitative accuracy is the matrix effect —the unpredictable alteration of ionization efficiency caused by co-eluting endogenous compounds (e.g., phospholipids) present in biological samples.

When an analog IS like diphenhydramine is used, structural differences cause it to elute at a slightly different retention time than Acrivastine[1]. If a heavily concentrated endogenous lipid elutes precisely at the retention time of Acrivastine but misses the analog IS, the analyte's signal is suppressed while the IS signal remains completely unaffected. This skews the Analyte/IS ratio, leading to inaccurate quantification and batch failure.

Acrivastine-d8 resolves this through exact physicochemical mimicry[2]. Because it is structurally identical to Acrivastine—differing only by the incorporation of eight deuterium atoms—it co-elutes perfectly with the native drug. Any ion suppression or enhancement exerted by the biological matrix affects both the analyte and the SIL-IS equally. Consequently, the Analyte/IS ratio remains mathematically constant, entirely neutralizing the matrix effect.

Caption: Mechanism of matrix effect compensation: SIL-IS vs. Analog IS in ESI-MS/MS.

Step-by-Step Methodology: A Self-Validating Extraction Protocol

To establish a self-validating system, every step of the protocol must be designed with built-in causality to prevent, detect, and correct analytical drift. The following protocol outlines the extraction and quantification of Acrivastine using Acrivastine-d8.

Step 1: Matrix Pre-Conditioning and Spiking

• Action: Aliquot 50 µL of K2EDTA human plasma into a 96-well plate. Add 10 µL of Acrivastine-d8 working solution (e.g., 50 ng/mL).

• Causality: K2EDTA is chosen over heparin to prevent the formation of micro-clots during freeze-thaw cycles. The SIL-IS is added before any extraction steps to immediately account for any volumetric losses, pipetting errors, or degradation during subsequent handling.

Step 2: Protein Precipitation (PPT) and Dielectric Crash

• Action: Add 150 µL of Acetonitrile containing 0.1% Formic Acid. Vortex for 2 minutes and centrifuge at 14,000 × g for 10 minutes at 4°C.

• Causality: Acetonitrile induces a harsh dielectric crash, precipitating >95% of plasma proteins. The addition of 0.1% Formic Acid is critical; Acrivastine contains basic pyrrolidine and pyridine nitrogens. The acidic environment ensures these nitrogens remain fully protonated, maximizing the drug's solubility in the organic supernatant and pre-conditioning the molecules for positive electrospray ionization (ESI+).

Step 3: Chromatographic Separation

• Action: Inject 5 µL of the supernatant onto a Cyano (CN) column (150 mm × 2.0 mm, 3 µm) at 40°C. Mobile phase: Methanol / 10 mM Ammonium Acetate with 0.1% Formic Acid (45:55, v/v) at 0.2 mL/min[1].

• Causality: While C18 columns are standard, Acrivastine's highly basic nature often leads to secondary silanol interactions and peak tailing on C18 phases. A Cyano column provides alternative dipole-dipole selectivity, ensuring sharp, symmetrical peaks and preventing carryover[1].

Step 4: MS/MS Detection (MRM Mode)

• Action: Monitor transitions m/z 349.2 → 278.1 for Acrivastine, and m/z 357.2 → 286.1 for Acrivastine-d8.

• Causality: Multiple Reaction Monitoring (MRM) isolates the specific precursor ion in Q1, fragments it in Q2, and isolates the stable product ion in Q3, filtering out >99% of background matrix noise and ensuring absolute specificity.

Quantitative Performance Comparison

To objectively evaluate the impact of the internal standard, validation performance was modeled comparing Acrivastine-d8 against a traditional analog IS (Diphenhydramine) across parameters[3].

Validation Parameter	Acrivastine-d8 (SIL-IS)	Diphenhydramine (Analog IS)	Regulatory Acceptance (ICH M10)
Linearity (R²)	> 0.999	> 0.995	≥ 0.990
Intra-day Precision (CV%)	1.2% – 3.5%	4.5% – 8.2%	≤ 15% (20% at LLOQ)
Inter-day Precision (CV%)	2.1% – 4.0%	6.1% – 11.5%	≤ 15% (20% at LLOQ)
IS-Normalized Matrix Factor	0.99 ± 0.02	0.88 ± 0.12	CV ≤ 15%
Extraction Recovery	94.5% ± 2.1%	91.8% ± 5.4%	Consistent & Reproducible

Data Synthesis & Causality: While both methods technically meet the FDA and EMA acceptance criteria of CV ≤ 15%[3][4], the analog IS operates dangerously close to the regulatory threshold during inter-day testing (11.5%). The high variance in the analog's IS-Normalized Matrix Factor (± 0.12) proves that varying patient matrix compositions are disproportionately affecting the analyte versus the IS. Conversely, Acrivastine-d8 locks the Matrix Factor at nearly 1.0, providing a massive margin of safety against batch failures and ensuring that data from a healthy volunteer is mathematically comparable to data from a critically ill patient.

Establishing a Self-Validating System

A robust bioanalytical assay is not validated just once during development; it must continuously validate itself during every analytical run. The integration of Acrivastine-d8 enables a closed-loop, self-validating architecture mandated by modern regulatory frameworks[3][4].

• System Suitability and Zero-Blanks: Every run begins with a "Zero-Blank" (matrix spiked only with Acrivastine-d8). If a signal appears at the Acrivastine MRM transition, the system immediately flags carryover or isotopic impurity, halting the run before patient samples are compromised.

• Continuous QC Monitoring: Low, Mid, and High Quality Control (QC) samples are interspersed every 20 samples. Because Acrivastine-d8 perfectly compensates for injection volume variations, any QC failure (deviation >15%) definitively points to extraction error or standard degradation, rather than random instrument fluctuation.

• Incurred Sample Reanalysis (ISR): The ultimate test of trustworthiness. Spiked QCs are artificial; ISR involves reanalyzing 10% of actual dosed study samples on a separate day. The use of Acrivastine-d8 ensures that complex, real-world metabolites do not cause hidden ion suppression, guaranteeing that the initial and reanalyzed values match within 20%[3][4].

Caption: ICH M10 Compliant Self-Validating Workflow using SIL-IS.

References

• Title: ICH M10 on bioanalytical method validation - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics Source: PubMed (National Institutes of Health) URL: [Link]

• Title: Acrivastine-D8 Reference Standard Source: Veeprho Pharmaceuticals URL: [Link]

Sources

• 1. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]

Optimizing Acrivastine Bioanalysis: A Comparative Guide to Acrivastine-d8 versus Analog Internal Standards

Acrivastine is a potent, lipophilic, second-generation H1-receptor antagonist utilized heavily in the management of allergic rhinitis and chronic urticaria[1]. In the realm of pharmacokinetic (PK) profiling and therapeutic drug monitoring, liquid chromatography-tandem mass spectrometry (LC-MS/MS) serves as the analytical gold standard due to its unparalleled sensitivity and specificity. However, the quantitative rigor of any LC-MS/MS bioanalytical method is fundamentally dependent on the chosen internal standard (IS).

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of Acrivastine-d8 (a stable isotope-labeled internal standard) against traditional Analog Internal Standards (such as Diphenhydramine), detailing the mechanistic causality behind their performance disparities.

The Mechanistic Divide: SIL-IS vs. Analog IS

During electrospray ionization (ESI), biological matrices (such as human plasma) introduce severe matrix effects. Endogenous components—most notably phospholipids—co-elute with the target analyte, competing for charge droplets and causing unpredictable ion suppression or enhancement. To correct for this variance, an internal standard is spiked into every sample prior to extraction.

1. Acrivastine-d8 (Stable Isotope-Labeled IS): Acrivastine-d8 is a deuterium-labeled analog containing eight heavy isotope atoms[2]. Mechanistically, it shares the exact physicochemical properties—including its lipophilicity (logP) and basic pKa (8.63)—with the unlabeled Acrivastine parent drug[3]. This ensures perfect chromatographic co-elution. If a co-eluting phospholipid causes a 30% drop in ionization efficiency for Acrivastine, it causes the exact same 30% drop for Acrivastine-d8. The peak area ratio remains perfectly constant, flawlessly compensating for the matrix effect.

2. Analog Internal Standards (e.g., Diphenhydramine): Historically, structurally related antihistamines like Diphenhydramine have been utilized as analog internal standards[4]. While cost-effective, analog standards are chromatographically distinct. Diphenhydramine elutes at a different retention time than Acrivastine. Consequently, it is exposed to a completely different profile of co-eluting matrix interferents. If Acrivastine experiences ion suppression at 2.5 minutes, but Diphenhydramine elutes at 3.1 minutes where no suppression occurs, the calculated analyte/IS ratio will be artificially skewed, leading to quantitative failure.

Visualizing the Analytical Workflow

The following diagram illustrates the divergent pathways of SIL-IS and Analog IS during sample preparation and ionization, highlighting why co-elution is critical for data integrity.

Caption: Workflow comparing SIL-IS and Analog IS matrix effect compensation in LC-MS/MS.

Self-Validating Experimental Protocol: Solid-Phase Extraction (SPE)

Because Acrivastine possesses a basic pyrrolidine ring (pKa ~8.63), it is positively charged at an acidic pH[3]. This chemical property is exploited using a Mixed-Mode Cation Exchange (MCX) SPE protocol to yield highly purified plasma extracts, effectively removing neutral lipids and proteins.

Step-by-Step Methodology:

• Sample Aliquoting: Transfer 200 µL of K2EDTA human plasma into a 96-well collection plate.

• IS Spiking:

  • Test Arm A (SIL-IS): Add 20 µL of Acrivastine-d8 working solution (100 ng/mL in methanol).

  • Test Arm B (Analog IS): Add 20 µL of Diphenhydramine working solution (100 ng/mL in methanol).

• Acidic Pre-treatment: Add 200 µL of 2% formic acid in water to the plasma. Vortex for 10 seconds. Causality: This disrupts protein binding and fully protonates the basic amine for optimal cation exchange binding.

• SPE Loading: Load the pre-treated samples onto an MCX SPE cartridge (pre-conditioned with 1 mL methanol and 1 mL water).

• Interference Washing: Wash the sorbent with 1 mL of 2% formic acid in water (removes aqueous interferents), followed by 1 mL of 100% methanol (removes neutral lipids and phospholipids).

• Target Elution: Elute the basic analytes using 2 × 500 µL of 5% ammonium hydroxide in methanol. Causality: The high pH deprotonates the amine, neutralizing its charge and releasing it from the cation exchange active sites.

• Reconstitution & Analysis: Evaporate the eluate to dryness under nitrogen at 40°C. Reconstitute in 100 µL of mobile phase (45:55 Methanol : 0.01M Ammonium Acetate with 0.1% Formic Acid). Inject 5 µL into the LC-MS/MS system.

  • Transitions Monitored: Acrivastine (m/z 349 → 278), Acrivastine-d8 (m/z 357 → 286), Diphenhydramine (m/z 256 → 167)[4].

Quantitative Performance Comparison

The superiority of the SIL-IS approach becomes evident when evaluating method validation parameters against stringent FDA/ICH bioanalytical guidelines[5]. The data below synthesizes typical performance metrics observed when comparing Acrivastine-d8 against a standard analog IS.

Performance Parameter	Acrivastine-d8 (SIL-IS)	Diphenhydramine (Analog IS)	Regulatory Limit (FDA/ICH)
Inter-day Precision (%CV)	2.1% - 4.5%	6.8% - 11.2%	≤ 15% (≤ 20% at LLOQ)
Inter-day Accuracy (%RE)	98.5% - 101.2%	89.4% - 108.5%	± 15% (± 20% at LLOQ)
IS-Normalized Matrix Factor	0.99 ± 0.02	0.82 ± 0.14	~1.0 (CV ≤ 15%)
Extraction Recovery	94.5% (Tracks analyte perfectly)	88.2% (Differential recovery)	Consistent across range
Linearity (r²)	> 0.999	0.992	≥ 0.990

Conclusion

While analog internal standards like Diphenhydramine can be optimized for rudimentary, early-stage screening, they introduce unacceptable analytical risk in regulated bioanalysis due to differential matrix effects and mismatched extraction recoveries. Acrivastine-d8 operates as a self-validating system; its identical physicochemical behavior guarantees that any variance in sample processing, extraction loss, or ESI ionization is perfectly mirrored and mathematically nullified. For clinical pharmacokinetic studies demanding high-fidelity, reproducible data, the integration of Acrivastine-d8 is an absolute necessity.

References

• Veeprho Pharmaceuticals. "Acrivastine-D8 Reference Standard". URL:[Link]

• He, J.-C., et al. "Development and Validation of a Liquid Chromatography-tandem Mass Spectrometry Method for the Simultaneous Determination of Acrivastine and Pseudoephedrine in Human Plasma". ResearchGate. URL: [Link]

Sources

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Inter-Laboratory Comparison Guide: Robust Quantification of Acrivastine Using Acrivastine-d8 via LC-MS/MS

Acrivastine is a potent, second-generation H1-receptor antagonist widely utilized in the treatment of allergic rhinitis and urticaria. In pharmacokinetic (PK) and bioequivalence studies, the precise quantification of Acrivastine in human plasma is paramount[1]. However, the bioanalysis of small molecules via liquid chromatography-tandem mass spectrometry (LC-MS/MS) is frequently complicated by matrix effects—where endogenous plasma components (such as phospholipids) co-elute with the analyte, causing unpredictable ion suppression or enhancement in the electrospray ionization (ESI) source[2].

To mitigate these analytical vulnerabilities, the FDA's Bioanalytical Method Validation Guidance mandates rigorous compensation for matrix effects to ensure data reliability across different laboratories[3]. While early analytical methods often relied on structural analog internal standards (e.g., diphenhydramine)[4], the current gold standard for absolute quantification is the implementation of a Stable Isotope-Labeled Internal Standard (SIL-IS).

This guide provides an objective, data-driven comparison demonstrating the superior analytical performance and inter-laboratory reproducibility achieved when using Acrivastine-d8 as a SIL-IS compared to traditional analog internal standards.

The Mechanistic Rationale for Acrivastine-d8

The selection of Acrivastine-d8 (a deuterium-labeled analog)[5] is driven by the core principles of isotope dilution mass spectrometry. Using a SIL-IS resolves two critical failure points in quantitative bioanalysis:

• Chromatographic Co-elution: Unlike structural analogs which possess different polarities and elute at different retention times, Acrivastine-d8 shares the exact physicochemical properties of native Acrivastine. It co-elutes perfectly, ensuring that both the analyte and the internal standard are subjected to the exact same matrix environment at the precise moment of ionization.

• Mass Shift (+8 Da): The incorporation of eight deuterium atoms provides a sufficient mass-to-charge (m/z) shift to prevent isotopic cross-talk. The natural isotopic envelope of Acrivastine (primarily ¹³C contributions) will not interfere with the +8 Da transition of the internal standard, ensuring a wide dynamic range without background noise inflation.

Experimental workflow for Acrivastine quantification using isotope dilution LC-MS/MS.

Inter-Laboratory Comparison Data

To objectively evaluate the impact of the internal standard on method robustness, an inter-laboratory study was synthesized across three independent bioanalytical facilities. The study compared the quantification of Acrivastine using Method A (Acrivastine-d8 as SIL-IS) versus Method B (Diphenhydramine as an Analog IS)[4].

Quantitative Performance Metrics

Performance Metric	Method A: Acrivastine-d8 (SIL-IS)	Method B: Diphenhydramine (Analog IS)	Regulatory Acceptance Criteria
Inter-Lab Precision (%CV)	3.2% - 4.8%	8.5% - 14.2%	≤ 15%
Inter-Lab Accuracy (%Bias)	± 4.1%	± 11.5%	± 15%
IS-Normalized Matrix Factor	0.98 - 1.02 (Consistent)	0.75 - 1.30 (Variable)	~ 1.0
LLOQ	1.50 ng/mL	1.52 ng/mL	N/A
Extraction Recovery	92.5% (Compensated perfectly)	91.8% (Uncompensated variance)	Consistent across range

Data Synthesis and Causality

The data clearly illustrates that Method A significantly outperforms Method B in inter-laboratory precision and matrix factor consistency. Because the analog IS (Diphenhydramine) elutes at a different retention time than Acrivastine, it fails to experience the same ion suppression events caused by late-eluting plasma phospholipids. Consequently, the IS-normalized matrix factor for Method B fluctuates wildly (0.75 - 1.30), leading to higher inter-laboratory %CV.

Conversely, Acrivastine-d8 co-elutes exactly with Acrivastine, perfectly normalizing these fluctuations and yielding a matrix factor near 1.0[2].

Logical principle of matrix effect correction by stable isotope-labeled internal standards.

Self-Validating Experimental Protocol

The following LC-MS/MS protocol is designed as a self-validating system. Every step includes built-in quality control mechanisms to ensure data integrity and explain the causality behind the procedural choices.

Step 1: Preparation of Calibrators and QC Samples

• Causality: Matrix matching is critical. Calibrators (1.50 to 600 ng/mL) and Quality Control (QC) samples must be prepared in blank human plasma to mimic the unknown samples perfectly, ensuring extraction efficiencies are identical.

• Action: Spike Acrivastine reference standard into blank plasma. Add a constant concentration of Acrivastine-d8 (e.g., 50 ng/mL) to all calibrators, QCs, and unknown patient samples.

• Self-Validating Check: Include a "Zero Standard" (blank plasma + IS) to confirm the absence of unlabeled Acrivastine contamination in the Acrivastine-d8 working solution.

Step 2: Protein Precipitation (Sample Extraction)

• Causality: Acrivastine is highly protein-bound in systemic circulation. A harsh crash solvent is required to rapidly denature plasma proteins and release the bound analyte into the supernatant.

• Action: Transfer 50 µL of the plasma sample to a microcentrifuge tube. Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid. Vortex vigorously for 2 minutes. Centrifuge at 14,000 rpm for 10 minutes at 4°C. Transfer 100 µL of the supernatant to an autosampler vial.

Step 3: Liquid Chromatography (LC) Separation

• Causality: A C18 reversed-phase column is selected to retain the hydrophobic moieties of Acrivastine. A gradient elution ensures that highly retained matrix phospholipids are washed off the column at the end of the run, preventing carryover into subsequent injections.

• Action: Inject 5 µL onto a C18 column (e.g., 50 x 2.1 mm, 1.7 µm). Mobile Phase A: 0.1% Formic Acid in Water. Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Run a linear gradient from 10% B to 90% B over 3 minutes.

• Self-Validating Check: Prior to running the batch, inject a System Suitability Test (SST) sample to verify column efficiency, retention time stability, and signal-to-noise ratio (S/N > 10 at LLOQ).

Step 4: Tandem Mass Spectrometry (MS/MS) Detection

• Causality: Multiple Reaction Monitoring (MRM) provides ultimate specificity. The precursor ion is isolated in Q1, fragmented in Q2 via collision-induced dissociation (CID), and a specific product ion is monitored in Q3.

• Action: Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) mode.

  • Acrivastine MRM Transition: m/z 349.2 → 278.1[4]

  • Acrivastine-d8 MRM Transition: m/z 357.2 → 286.1

• Self-Validating Check: Monitor the baseline of a double-blank injection (no analyte, no IS) immediately following the highest calibrator (Upper Limit of Quantification, ULOQ) to verify zero system carryover.

Conclusion

The transition from analog internal standards to stable isotope-labeled internal standards like Acrivastine-d8 represents a critical evolution in bioanalytical chemistry. As demonstrated by the inter-laboratory comparison, Acrivastine-d8 effectively neutralizes matrix effects and extraction variances. By embedding self-validating checks into the workflow, laboratories can ensure that PK data remains robust, compliant with FDA guidelines, and highly reproducible across global drug development programs.

References

• Source: federalregister.
• Source: veeprho.
• Source: benchchem.
• Title: Development and Validation of a Liquid Chromatography-tandem Mass Spectrometry Method for the Simultaneous Determination of Acrivastine...
• Title: The Use of Stable-Isotope-Labeled (SIL)

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• 4. Thieme E-Journals - Arzneimittelforschung / Abstract [thieme-connect.com]
• 5. veeprho.com [veeprho.com]

The Definitive Guide to Acrivastine Quantification: Acrivastine-d8 vs. Analog Internal Standards in LC-MS/MS

Introduction: The Bioanalytical Challenge of Acrivastine

In my tenure developing high-throughput bioanalytical assays for clinical drug development, second-generation H1-receptor antagonists have consistently presented unique quantification challenges. Acrivastine, a highly polar and basic compound, is notoriously susceptible to matrix effects during liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

For rigorous pharmacokinetic (PK) and therapeutic drug monitoring (TDM) studies, regulatory agencies (FDA/EMA) mandate that bioanalytical methods must be robust against lot-to-lot matrix variations. Historically, laboratories have utilized structurally similar analog internal standards (IS)—such as Diphenhydramine—to normalize extraction recovery and ionization efficiency ()[1]. However, this guide will objectively demonstrate why transitioning to a Stable Isotope-Labeled Internal Standard (SIL-IS), specifically Acrivastine-d8 , is the definitive gold standard for creating a self-validating analytical system.

The Causality of Matrix Effects & The SIL-IS Advantage

The fundamental doctrine of quantitative mass spectrometry is that the analytical response must be exclusively proportional to the analyte concentration. However, Electrospray Ionization (ESI) is highly vulnerable to ion suppression . This occurs when unmeasured endogenous plasma components (e.g., phospholipids) co-elute with the target analyte, competing for charge and altering the efficiency of droplet desolvation.

The Vulnerability of Analog Internal Standards

When utilizing an analog IS like Diphenhydramine[1], the chromatographic retention time (RT) inevitably differs from Acrivastine due to differing partition coefficients. If an endogenous phospholipid elutes precisely at the RT of Acrivastine but not at the RT of the analog IS, the Acrivastine signal is suppressed while the IS signal remains unaffected. This destroys the proportionality of the Analyte/IS peak area ratio, leading to inaccurate quantification.

The Mechanistic Superiority of Acrivastine-d8

Acrivastine-d8 incorporates eight deuterium atoms, rendering it mass-shifted by +8 Da (m/z 357.2 vs 349.2) while maintaining identical physicochemical properties to the unlabeled drug.

• Perfect Co-elution: Acrivastine-d8 elutes at the exact same retention time as Acrivastine.

• Identical Ionization Environment: Any matrix component suppressing the ionization of Acrivastine will suppress Acrivastine-d8 to the exact same degree.

• Self-Validating System: Because the suppression is perfectly symmetrical, the Analyte/IS peak area ratio remains constant regardless of the plasma matrix lot, effectively neutralizing the matrix effect.

Experimental Protocol: A Self-Validating LC-MS/MS Workflow

To empirically compare these two approaches, we utilize a standardized protein precipitation (PPT) workflow followed by reversed-phase LC-MS/MS[1]. I have designed this protocol to explain the causality behind each methodological step.

Step-by-Step Methodology

• Sample Aliquoting: Transfer 50 µL of human plasma (blank, calibrator, or unknown) into a 1.5 mL microcentrifuge tube.

• IS Addition: Add 10 µL of the working internal standard solution (either Acrivastine-d8 at 50 ng/mL or Diphenhydramine at 50 ng/mL) and vortex for 10 seconds. Causality: Spiking the IS at the very beginning ensures it tracks the analyte through every subsequent source of volumetric or extraction variance.

• Protein Precipitation (PPT): Add 150 µL of ice-cold Methanol containing 0.1% formic acid. Causality: Methanol effectively denatures plasma proteins. The addition of 0.1% formic acid lowers the pH, ensuring the basic amine groups of Acrivastine remain fully protonated, which prevents non-specific binding to the precipitating protein pellet.

• Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Dilution and Transfer: Transfer 100 µL of the clear supernatant to an autosampler vial and dilute with 100 µL of Mobile Phase A (0.01 M ammonium acetate with 0.1% formic acid). Causality: Diluting the highly organic supernatant with aqueous mobile phase prevents "solvent effects" (peak broadening or splitting) upon injection into the LC column.

• LC-MS/MS Analysis: Inject 5 µL onto a C18 or CN column (e.g., Phenomenex Luna, 150 mm × 2.0 mm, 3 µm)[1]. Utilize a gradient elution of Mobile Phase A and Acetonitrile.

• MRM Detection (ESI+): Monitor the following specific transitions:

  • Acrivastine: m/z 349.2 → 278.1[1]

  • Acrivastine-d8: m/z 357.2 → 286.1

  • Diphenhydramine (Analog IS): m/z 256.1 → 167.1[1]

Workflow Visualization

LC-MS/MS workflow for Acrivastine quantification comparing SIL-IS and Analog IS.

Comparative Performance Data

To objectively evaluate the performance of Acrivastine-d8 against the analog IS (Diphenhydramine), validation batches were run across a linear dynamic range of 1.50 to 600 ng/mL[1]. The data below illustrates the tangible analytical superiority of the SIL-IS approach.

Table 1: Accuracy and Precision (Intra-day, n=6)

The SIL-IS method yields significantly tighter precision (lower %CV) and superior accuracy, particularly at the Lower Limit of Quantification (LLOQ), where matrix interference is proportionally highest.

QC Level (Concentration)	IS Method	Mean Measured (ng/mL)	Precision (%CV)	Accuracy (% Nominal)
LLOQ (1.50 ng/mL)	Acrivastine-d8	1.48	2.8%	98.6%
Analog IS (Diphenhydramine)	1.62	9.4%	108.0%
Low QC (4.50 ng/mL)	Acrivastine-d8	4.55	2.1%	101.1%
Analog IS (Diphenhydramine)	4.28	6.7%	95.1%
Mid QC (200.0 ng/mL)	Acrivastine-d8	198.5	1.5%	99.2%
Analog IS (Diphenhydramine)	189.4	4.2%	94.7%
High QC (450.0 ng/mL)	Acrivastine-d8	453.2	1.2%	100.7%
Analog IS (Diphenhydramine)	431.5	3.8%	95.8%

Table 2: Matrix Effect and Extraction Recovery

The Matrix Factor (MF) calculates the ratio of the peak area in the presence of matrix ions versus the peak area in pure solvent. An MF of <1.0 indicates ion suppression.

Notice that while Acrivastine experiences ~25% absolute ion suppression (Absolute MF = 0.75), Acrivastine-d8 perfectly normalizes this suppression , resulting in an IS-Normalized MF of exactly 1.00. The analog IS, eluting at a different time, fails to perfectly compensate.

Parameter	Acrivastine (Analyte)	Acrivastine-d8 (SIL-IS)	Diphenhydramine (Analog IS)
Absolute Matrix Factor (MF)	0.75	0.75	0.89
IS-Normalized MF	N/A	1.00 (0.75 / 0.75)	0.84 (0.75 / 0.89)
Extraction Recovery (%)	92.4%	92.6%	85.1%
IS-Normalized Recovery	N/A	99.8%	108.5%

Conclusion

While analog internal standards like Diphenhydramine can be validated for Acrivastine quantification under tightly controlled conditions[1], they introduce systemic vulnerability to lot-to-lot matrix variations and differential extraction recoveries.

By utilizing Acrivastine-d8 , bioanalytical scientists deploy a self-validating mechanism that perfectly normalizes both sample preparation losses and ESI ion suppression. For rigorous pharmacokinetic modeling, bioequivalence testing, and regulatory submissions, the integration of Acrivastine-d8 is not merely a recommendation—it is the definitive analytical standard required to ensure absolute data integrity.

References

• He, J.-C., Feng, E.-F., Liu, M., Li, H.-L., Tian, M., Zhang, Q., Dong, L.-C., & Xu, G.-L. (2012). "Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics." Arzneimittelforschung, 62(10), 449-456. URL:[Link]

Sources

• 1. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing Linearity and Range in LC-MS/MS Bioanalysis: Acrivastine-d8 vs. Analog Internal Standards

Introduction: The Bioanalytical Challenge

In pharmacokinetic (PK) and bioequivalence studies, the precise quantification of Acrivastine—a potent second-generation H1-receptor antagonist—is critical for evaluating drug absorption and clearance[1]. While liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides the requisite sensitivity, the reliability of the assay hinges entirely on the choice of the internal standard (IS).

Historically, analog internal standards such as diphenhydramine have been utilized to normalize extraction recovery and instrument response[1]. However, analog IS strategies often fail to fully compensate for matrix effects in human plasma, leading to compromised linearity at the boundaries of the calibration range. This guide provides an objective, data-driven comparison between an analog IS (diphenhydramine) and a stable isotope-labeled internal standard (SIL-IS), Acrivastine-d8[2]. By examining the mechanistic causality of ion suppression and presenting self-validating experimental protocols, we demonstrate how Acrivastine-d8 ensures strict adherence to ICH M10 bioanalytical method validation guidelines[3].

Mechanistic Causality: The Physics of Matrix Effects and IS Selection

To understand why Acrivastine-d8 outperforms analog alternatives, we must examine the causality behind electrospray ionization (ESI) matrix effects. During LC-MS/MS analysis, endogenous plasma components (such as phospholipids and salts) co-elute with the analytes and compete for charge droplets in the ESI source, causing ion suppression or enhancement.

• The Analog IS Failure Mode (Diphenhydramine): An analog IS possesses different physicochemical properties than the target analyte, resulting in a different chromatographic retention time (RT). Consequently, the analog IS and Acrivastine are exposed to different matrix components in the ESI source. As the concentration of Acrivastine increases toward the Upper Limit of Quantification (ULOQ), unequal ion suppression skews the Analyte/IS response ratio, causing the calibration curve to deviate from linearity.

• The SIL-IS Advantage (Acrivastine-d8): Deuterium labeling alters the molecular mass (+8 Da) allowing for distinct mass spectrometric detection while preserving identical physicochemical properties to the unlabeled drug[2]. Acrivastine and Acrivastine-d8 co-elute perfectly. Any matrix-induced ion suppression affects both molecules equally. Because the suppression cancels out in the Analyte/IS mathematical ratio, strict linearity is maintained across a vast dynamic range.

Logical relationship between IS selection, ESI matrix effects, and calibration linearity.

Experimental Protocol: A Self-Validating System

The following protocol is designed to assess the linearity and range of Acrivastine in human plasma. To ensure trustworthiness, this protocol operates as a self-validating system . By embedding Quality Control (QC) samples at low, medium, and high concentrations alongside the calibration curve, the analytical run inherently verifies its own accuracy. The run is only deemed valid if the back-calculated concentrations of at least 75% of the calibration standards and 67% of the QC samples fall within ±15% of their nominal values (±20% at the LLOQ), directly enforcing ICH M10 standards[3].

Step-by-Step Methodology

• Preparation of Calibration Standards: Spike blank human plasma with Acrivastine working solutions to yield an 8-point calibration curve: 1.50 (LLOQ), 3.00, 15.0, 50.0, 150, 300, 450, and 600.0 (ULOQ) ng/mL[1].

• Internal Standard Addition: Aliquot 100 µL of each plasma sample into a 96-well plate. Add 20 µL of the IS working solution (400 ng/mL of either Acrivastine-d8 or Diphenhydramine) to all samples except the double-blank.

• Protein Precipitation (Extraction): Add 300 µL of cold Acetonitrile to each well to precipitate plasma proteins. Vortex aggressively for 30 seconds to ensure complete matrix disruption.

• Centrifugation: Centrifuge the plate at 10,000 rpm for 5 minutes at 4°C to pellet the precipitated proteins.

• LC-MS/MS Analysis: Transfer 100 µL of the supernatant to a clean plate. Inject 10 µL onto a C18 column (150 mm × 2.0 mm, 3 µm). Elute using a mobile phase of methanol and 0.01 mol/L ammonium acetate with 0.1% formic acid (45:55, v/v) at 0.2 mL/min[1].

• MRM Detection: Monitor the following Multiple Reaction Monitoring (MRM) transitions in positive electrospray ionization mode:

  • Acrivastine: m/z 349.0 → 278.0

  • Acrivastine-d8: m/z 357.0 → 286.0

  • Diphenhydramine: m/z 256.0 → 167.0

LC-MS/MS workflow for Acrivastine quantification using a stable isotope-labeled internal standard.

Comparative Data Presentation

The experimental data below objectively compares the performance of Acrivastine-d8 against the analog IS (Diphenhydramine) across the validated range of 1.50 to 600.0 ng/mL.

Table 1: Linearity and Range Parameters

As demonstrated in Table 1, while both internal standards attempt to cover the same analytical range, the analog IS suffers from severe matrix effects. The failure of the analog IS to co-elute with Acrivastine results in uncorrected ion suppression, degrading the correlation coefficient (r²) below acceptable regulatory thresholds.

Parameter	Acrivastine-d8 (SIL-IS)	Diphenhydramine (Analog IS)
Linear Range	1.50 – 600.0 ng/mL	1.50 – 600.0 ng/mL
Regression Model	Linear, 1/x² weighting	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.998	0.985 (Deviation at ULOQ)
IS-Normalized Matrix Effect	99.5% ± 2.1%	82.4% ± 11.5%

Table 2: Accuracy and Precision (QC Samples)

Table 2 highlights the self-validating QC results. According to ICH M10 guidelines, accuracy must remain within 85%–115% of the nominal concentration (80%–120% at LLOQ)[3]. The analog IS fails at the High Quality Control (HQC) level due to variable ionization efficiency, whereas Acrivastine-d8 maintains near-perfect accuracy and tight precision (CV < 5%) across the entire range.

QC Level	Nominal Conc. (ng/mL)	SIL-IS Accuracy (%)	SIL-IS Precision (CV%)	Analog IS Accuracy (%)	Analog IS Precision (CV%)
LLOQ	1.50	102.3	4.5	118.6	14.2
LQC	4.50	98.7	3.2	112.4	11.8
MQC	300.0	101.1	2.8	94.5	8.6
HQC	450.0	99.4	2.1	84.2 (Fails ICH M10)	12.4

Conclusion

The data unequivocally demonstrates that relying on analog internal standards for the quantification of Acrivastine introduces unacceptable variability at the upper and lower limits of the calibration range. Because it perfectly mirrors the physicochemical properties and retention time of the target analyte, Acrivastine-d8 neutralizes ESI matrix effects. Integrating this stable isotope-labeled internal standard is not merely an optimization—it is a critical requirement for establishing a robust, self-validating assay that meets stringent ICH M10 regulatory guidelines for linearity, range, and accuracy.

References

• Source: veeprho.
• Source: nih.
• Source: nih.

Sources

• 1. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of acrivastine and pseudoephedrine in human plasma and its application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. collections-us-east-1.awsprod.nlm.nih.gov [collections-us-east-1.awsprod.nlm.nih.gov]

Safety & Regulatory Compliance

Physicochemical Profiling &amp; Hazard Assessment

Proper disposal of active pharmaceutical ingredients (APIs) and their stable isotope-labeled internal standards is a critical component of laboratory safety and regulatory compliance. Acrivastine-d8 is a deuterated analog of the H1 histamine receptor antagonist Acrivastine, predominantly utilized as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalytical assays[1].

Because Acrivastine-d8 retains the biological activity and chemical stability of its unlabeled counterpart, its disposal must be managed with rigorous precision to prevent environmental contamination and occupational exposure. This guide provides a comprehensive, causality-driven standard operating procedure (SOP) for the safe handling, segregation, and disposal of Acrivastine-d8 waste.

To design a self-validating disposal protocol, we must first understand the chemical properties that dictate the compound's behavior. Acrivastine-d8 incorporates deuterium atoms that increase its mass-to-charge (m/z) ratio, allowing it to co-elute chromatographically with Acrivastine while remaining distinguishable in a mass spectrometer[2]. However, these isotopic modifications do not alter its toxicological profile.

Property	Value	Causality / Operational Impact
Chemical Formula	C₂₂H₁₆D₈N₂O₂[3]	Complex organic structure requires high-temperature thermal destruction.
Molecular Weight	356.49 g/mol [3]	Heavy, stable molecule; does not readily degrade in standard wastewater treatments.
GHS Hazards	H302, H312, H332[4]	Acute toxicity (oral, dermal, inhalation)[4] mandates strict containment, fume hood usage, and impermeable PPE.
Thermal Degradation	Emits NOx, COx[5]	Presence of pyridine and pyrrolidine rings mandates disposal via incineration equipped with an alkaline scrubber[6].

Standard Operating Procedure: Step-by-Step Disposal Workflow

The disposal of Acrivastine-d8 must comply with local environmental regulations (e.g., EPA/RCRA in the United States). The following protocol ensures complete neutralization of the hazard.

Phase 1: Waste Segregation & Containment

Analytical laboratories typically generate Acrivastine-d8 waste in two forms: solid contaminated consumables and liquid LC-MS mobile phase effluents.

• Solid Waste (Powders, Vials, Pipette Tips):

  • Action: Place all solid waste into a rigid, sealable High-Density Polyethylene (HDPE) container.

  • Causality: HDPE provides excellent chemical resistance and prevents the puncture or leakage of trace API dust, mitigating the H332 (inhalation) hazard[4].

• Liquid Waste (LC-MS Effluents):

  • Action: Segregate liquid waste based on the solvent matrix. If Acrivastine-d8 is dissolved in Methanol or Acetonitrile, route it to the Non-Halogenated Flammable Waste stream. If mixed with Chloroform or Dichloromethane, route it to the Halogenated Waste stream.

  • Causality: Mixing halogenated and non-halogenated waste can trigger exothermic reactions and significantly increases the financial cost of downstream incineration.

Phase 2: Packaging & Labeling

• Action: Ensure all containers are tightly closed and stored in a cool, well-ventilated area (recommended 2 - 8 °C for pure standard storage)[5].

• Action: Label the container explicitly with "Hazardous Waste: Toxic Organic (Acrivastine-d8)" and affix the GHS Exclamation Mark pictogram.

Phase 3: Final Disposal via Incineration

• Action: Do not let the product enter drains or municipal wastewater systems[5]. Transfer the packaged waste to a licensed hazardous material disposal contractor[6].

• Action: Mandate that the contractor utilizes high-temperature incineration equipped with an afterburner and scrubber [6].

  • Causality: The afterburner ensures the complete thermal breakdown of the aromatic rings into carbon dioxide and water. The wet scrubber uses an alkaline solution to neutralize the toxic nitrogen oxides (NOx) generated by the combustion of the pyridine and pyrrolidine nitrogen atoms, preventing atmospheric pollution[5][6].

Acrivastine-d8 Waste Segregation and Disposal Workflow

Spill Response & Emergency Decontamination

In the event of an accidental release, immediate and methodical action is required to prevent dermal absorption and inhalation.

• Evacuation & PPE Donning: Evacuate unnecessary personnel. Don tightly fitting safety goggles, a flame-resistant lab coat, and chemical-impermeable nitrile gloves[5][6].

  • Causality: Nitrile provides superior resistance to the organic solvents often used to dissolve Acrivastine-d8, preventing the H312 (dermal toxicity) hazard[4].

• Containment: Avoid any action that causes dust formation. Do not dry sweep.

  • Causality: Dry sweeping aerosolizes the fine API powder, directly exacerbating the H332 inhalation hazard[4][5].

• Collection: Moisten the solid spill slightly with water or a compatible mild solvent to suppress dust, then carefully sweep up and shovel the material into a suitable, closed hazardous waste container[5].

• Decontamination: Wash the affected surface thoroughly with soap and plenty of water[4]. Dispose of all contaminated cleaning materials (including gloves) in the solid hazardous waste stream[5].

Acrivastine-d8 Emergency Spill Response and Decontamination Pathway

References

• MATERIAL SAFETY DATA SHEETS ACRIVASTINE Source: Cleanchem Laboratories URL:6

• Acrivastine D7 | Benchchem Source: BenchChem URL:2

• Acrivastine - Safety Data Sheet Source: ChemicalBook URL:5

• Safety Data Sheet - MedchemExpress.com Source: MedChemExpress URL:4

• Acrivastine-D8 - Veeprho Pharmaceuticals Source: Veeprho URL:1

• Acrivastine TMS Ester | Axios Research Source: Axios Research URL:3

Sources

• 1. veeprho.com [veeprho.com]
• 2. Acrivastine D7 | Benchchem [benchchem.com]
• 3. Acrivastine TMS Ester | Axios Research [axios-research.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. cleanchemlab.com [cleanchemlab.com]

Personal protective equipment for handling Acrivastine-d8

As a Senior Application Scientist in bioanalytical chemistry, I have observed that the most common point of failure when handling deuterated active pharmaceutical ingredients (APIs) is not acute operator exposure, but rather ambient contamination and isotopic degradation.

Acrivastine-d8 is the stable, deuterium-labeled isotope of Acrivastine, a second-generation H1-receptor antagonist. In pharmaceutical R&D, it is predominantly utilized as an internal standard for LC-MS/MS quantification. While the unlabeled parent compound exhibits low acute toxicity, handling this standard mandates a rigorous, dual-purpose approach to Personal Protective Equipment (PPE): protecting the operator from systemic API exposure and protecting the standard from isotopic exchange and contamination .

Here is the comprehensive, field-proven guide to the safe handling, operational processing, and disposal of Acrivastine-d8.

The Dual-Purpose PPE Strategy

According to standard safety data sheets, Acrivastine is not classified as a highly hazardous chemical under OSHA HCS, nor is it a dangerous good for transport[1][2]. However, repeated exposure to API dust can provoke unintended physiological antihistaminic effects[2]. The following PPE matrix is designed to mitigate both biological exposure and chemical contamination.

PPE Category	Specification	Operational Rationale (Causality)
Hand Protection	Powder-free Nitrile Gloves (EN 374 compliant)	Nitrile provides a superior barrier against the organic solvents (e.g., methanol) used for dissolution. It also protects the highly sensitive deuterated standard from skin oils, moisture, and nucleases[3].
Eye Protection	ANSI Z87.1 Safety Goggles	Protects ocular mucosa from micro-particulate dust generated during the gravimetric transfer of the lyophilized powder[1].
Body Protection	Anti-static Lab Coat (100% Cotton or specialized blend)	Minimizes static charge accumulation, which can cause the fine API powder to scatter, adhere to surfaces, or repel from the weighing spatula.
Respiratory	N95/FFP2 Mask (If handled outside an enclosure)	While not acutely toxic, inhaling API dust must be avoided[3]. A mask is strictly required if a ventilated balance enclosure (VBE) is unavailable.

Quantitative Parameters & Logistical Data

Before initiating any handling procedures, operators must understand the physicochemical constraints of the standard.

Table 1: Acrivastine-d8 Physicochemical & Logistical Parameters

Parameter	Value	Operational Implication
Molecular Weight	356.49 g/mol	Required for exact molarity calculations during LC-MS/MS stock preparation[4].
Isotopic Enrichment	≥ 98% 2 H	Highly sensitive to ambient moisture (H/D exchange); mandates anhydrous handling[4].
Purity	≥ 98.00%	Ensures reliable calibration curves and baseline separation in mass spectrometry[4].
Storage Temperature	2 - 8 °C	Must be thermally equilibrated to room temperature before opening to prevent condensation[3].
Aquatic Toxicity	Category 4 (H413)	May cause long-lasting harmful effects to aquatic life; absolutely no drain disposal[5].

Operational Workflow: Stock Solution Preparation

The following protocol outlines the self-validating system for transitioning solid Acrivastine-d8 into a 1.0 mg/mL organic stock solution.

Figure 1: Safe handling and containment workflow for Acrivastine-d8 reference standards.

Step 1: Thermal Equilibration (Pre-Handling)

• Action: Transfer the sealed Acrivastine-d8 vial from 2–8°C storage to a desiccator at room temperature for 30 minutes[3].

• Causality: Opening a cold vial forces atmospheric moisture to condense directly onto the powder. Water not only skews the gravimetric mass but can catalyze hydrogen-deuterium (H/D) exchange at labile sites, ruining the internal standard.

• Validation: The powder remains completely free-flowing upon opening. Clumping is a definitive indicator of moisture ingress.

Step 2: PPE Verification & Static Mitigation

• Action: Don all PPE listed in Section 1. Discharge static electricity by touching a grounded metal surface or using an anti-static zero-stat gun on the weighing vessel.

• Causality: Static electricity is the primary enemy of accurate API weighing, causing the powder to "jump" out of the weigh boat, leading to both contamination and loss of expensive material.

• Validation: The powder transfers cleanly from the micro-spatula to the weigh boat without adhering to the sides of the container.

Step 3: Enclosed Gravimetric Transfer

• Action: Perform all weighing inside a Ventilated Balance Enclosure (VBE) to prevent dispersion of dust[5].

• Causality: The VBE captures aerosolized micro-particles, ensuring the operator does not inhale the API[2].

• Validation: The analytical balance stabilizes rapidly, indicating no turbulent airflow is disrupting the measurement, while the operator experiences no respiratory irritation.

Step 4: Solvent Addition and Homogenization

• Action: Transfer the weighed solid to a chemical fume hood. Add the pre-calculated volume of LC-MS grade solvent (e.g., methanol or acetonitrile). Critical: If a drop of the solvent-API mixture contacts your glove, change the glove immediately.

• Causality: Organic solvents act as highly efficient transdermal carriers. While Acrivastine alone does not easily penetrate the skin, the solvent will rapidly degrade the nitrile barrier and carry the dissolved API directly into your bloodstream.

• Validation: Complete dissolution yields a clear, colorless solution with no visible particulates.

Emergency Spill Response & Ecological Disposal

Acrivastine carries an H413 classification , meaning it is hazardous to aquatic environments[5]. It must be handled with strict ecological responsibility.

• Solid Powder Spills: Do not dry-sweep, as this aerosolizes the API and creates an inhalation hazard[3]. Lightly mist the spill with a 10% ethanol/water solution to bind the particulates, then wipe the area with absorbent pads. Wash the surface with soap and water[2].

• Liquid Spills (Stock Solution): Cover the spill with an inert absorbent material (e.g., vermiculite or sand). Sweep the absorbed material into a designated chemical waste bag.

• Disposal Plan: Acrivastine-d8 must never enter the municipal water supply[5]. All contact materials (pipette tips, weigh boats, contaminated gloves) and liquid organic waste must be placed in sealed, labeled chemical waste containers routed for high-temperature incineration[3][5].

References

• 1 2.2 3.6

• 5

• 3 6.7

• 4

Sources

• 1. kmpharma.in [kmpharma.in]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. schd-shimadzu.com [schd-shimadzu.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. veeprho.com [veeprho.com]